5-(3-Nitrophenyl)-1,2,4-triazin-3-amine

Core Science & Biosynthesis

The Pharmacological Potential of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine: A Technical Whitepaper

Target Audience: Research Scientists, Medicinal Chemists, and Oncology Drug Development Professionals Document Type: Technical Guide & Mechanistic Whitepaper

Executive Summary

The 1,2,4-triazine scaffold is a nitrogen-rich heterocycle recognized as a privileged structure in modern medicinal chemistry. Among its derivatives, 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine represents a highly specialized pharmacophore [1]. Characterized by its electron-deficient core and the strongly deactivating, meta-directing nitro group, this molecule exhibits unique binding kinetics with enzymatic targets. This whitepaper synthesizes current pharmacological data, mechanistic pathways, and validated experimental protocols to guide the preclinical development of 3-amino-1,2,4-triazine derivatives, focusing on their roles in metabolic reprogramming (PDK inhibition), receptor antagonism, and anti-angiogenesis.

Structural Pharmacophore & Electronic Causality

The biological activity of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine is dictated by its distinct electronic topology. The 1,2,4-triazine ring contains three electronegative nitrogen atoms, rendering the core inherently electron-deficient [1].

When functionalized with a 3-nitrophenyl group, the molecule's reactivity and target-binding affinity are further modulated:

• The Nitro Group (-NO₂): Acts as a strong electron-withdrawing group via both inductive and resonance effects. This destabilizes positively charged intermediates and pulls electron density away from the triazine core.

• Kinase Hinge Binding: The resulting electron-poor 3-amino group becomes a highly effective hydrogen-bond donor, a critical requirement for anchoring the molecule into the ATP-binding pocket (hinge region) of target kinases [1].

Primary Biological Activity: Reversing the Warburg Effect

A hallmark of aggressive solid tumors (such as KRAS-mutant pancreatic ductal adenocarcinoma) is the Warburg effect —a metabolic shift from oxidative phosphorylation to aerobic glycolysis.

Research into 3-amino-1,2,4-triazine derivatives has identified them as potent inhibitors of Pyruvate Dehydrogenase Kinases (PDKs) [1, 2]. PDKs normally phosphorylate and inactivate the Pyruvate Dehydrogenase (PDH) complex. By inhibiting PDK, 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine and its analogs prevent PDH phosphorylation, thereby restoring oxidative phosphorylation and selectively inducing apoptosis in cancer cells [1].

Fig 1. Inhibition of the PDK/PDH axis by 1,2,4-triazin-3-amine derivatives, reversing the Warburg effect.

Secondary Targets: Adenosine A2A Receptor Antagonism & Anti-Angiogenesis

Beyond kinase inhibition, the 1,2,4-triazin-3-amine scaffold demonstrates significant polypharmacology. Structure-based drug design has revealed that isomeric series of 5-phenyl-1,2,4-triazin-3-amines act as potent Adenosine A2A receptor antagonists [5]. A2A receptor blockade is a highly sought-after mechanism in immuno-oncology, as it prevents the adenosine-mediated suppression of T-cells in the tumor microenvironment.

Furthermore, substituted triazine derivatives have demonstrated measurable anti-angiogenic and anti-metastatic properties, critical for preventing tumor vascularization [3, 4].

Quantitative Data Summary

The following table synthesizes the comparative biological activities of the 1,2,4-triazin-3-amine class across various validated targets [2, 3, 5]:

Compound Class / Derivative	Primary Target	Activity Metric	Pharmacological Effect
3-Amino-1,2,4-triazine core	PDK1 / PDK2	IC50 ~ low μM	Reversal of Warburg effect, Apoptosis
5-Phenyl-1,2,4-triazin-3-amine	Adenosine A2A Receptor	pKi = 6.93	Immuno-oncology, Neuroprotection
5-(3-Nitrophenyl)-1,2,4-triazin-3-amine	Kinase Hinge Regions	Predictive high affinity	Metabolic reprogramming
Triazine-Schiff Base Hybrids	Angiogenesis (CAM Assay)	>50% Vascular Inhibition	Anti-metastatic, Anti-angiogenic

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Each methodology includes built-in causality checks to prevent false positives and ensure reproducibility.

Protocol A: Synthesis via Cyclocondensation

Causality Check: The synthesis utilizes aminoguanidine bicarbonate rather than free aminoguanidine. The bicarbonate salt slowly releases the free base in solution, acting as a kinetic buffer that prevents the rapid, uncontrolled polymerization of the highly reactive 3-nitrophenylglyoxal intermediate [1].

• Preparation: Dissolve 1.0 mol of 3-nitrophenylglyoxal in 20 mL of ethanol in a round-bottom flask.

• Addition: Slowly add 1.0 mol of aminoguanidine bicarbonate to the solution.

• Reflux: Heat the mixture on a water bath (60-70 °C) until complete dissolution and CO₂ evolution ceases.

• Crystallization: Allow the mixture to set at 10 °C for 12 hours to induce the precipitation of microcrystalline powder [4].

• Self-Validation (NMR): Isolate the product and perform ¹H NMR. The protons of the 3-nitrophenyl group must appear in the aromatic region (δ 7.5 - 9.0 ppm), confirming the structural integrity of the meta-substituted nitro ring [1].

Protocol B: In-ovo Chorioallantoic Membrane (CAM) Assay

Causality Check: The CAM assay is utilized because it bridges the gap between in vitro endothelial cell assays and complex in vivo mammalian models. It provides a live, rapidly growing vascular network to visually and quantitatively assess the anti-angiogenic properties of the triazine core [3].

• Incubation: Incubate fertilized eggs at 37 °C with 60% humidity for 3 days.

• Windowing: On Day 3, carefully puncture the air sac and create a small window in the eggshell to expose the CAM. Seal with sterile tape.

• Dosing: On Day 7, apply a sterile filter paper disc (loaded with 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine dissolved in <0.1% DMSO) directly onto the vascularized membrane.

  • Validation Control: Apply a separate disc with only the DMSO vehicle to an adjacent area to rule out solvent-induced toxicity.

• Evaluation: Re-incubate for 48-72 hours. Quantify the anti-angiogenic effect by measuring the radial reduction of blood vessels converging toward the disc using stereomicroscopy [3].

Fig 2. Step-by-step workflow for the in-ovo Chorioallantoic Membrane (CAM) anti-angiogenesis assay.

Future Directions: Functionalization

The structural motif of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine serves as a versatile intermediate. The nitro group can be reduced to yield 5-(3-aminophenyl)-1,2,4-triazin-3-amine, significantly altering the molecule's electronic properties [1]. This primary amine can subsequently undergo condensation reactions with various aldehydes to form Schiff bases, facilitating the development of complex α-aminophosphonic acids with enhanced antioxidant profiles[1, 3].

References

• BenchChem.5-(3-Nitrophenyl)-1,2,4-triazin-3-amine - Description, Biological Activity, and Synthesis.
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• ResearchGate.
• Journal of Medicinal Chemistry (ACS Publications).Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design.

The 1,2,4-Triazin-3-Amine Core: A Privileged Scaffold in Modern Drug Discovery

A Senior Application Scientist's Guide to Synthesis, SAR, and Therapeutic Applications

The 1,2,4-triazin-3-amine moiety has emerged as a cornerstone in medicinal chemistry, recognized for its versatile synthetic accessibility and its ability to interact with a wide array of biological targets. This technical guide provides an in-depth exploration of the 1,2,4-triazin-3-amine pharmacophore, offering insights into its synthesis, structure-activity relationships (SAR), and its successful application in the development of novel therapeutic agents. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful scaffold in their own discovery programs.

The Allure of the 1,2,4-Triazin-3-Amine Pharmacophore

The 1,2,4-triazine ring system, a six-membered aromatic heterocycle containing three nitrogen atoms, is a bioisostere of the pyrimidine ring, a fundamental component of nucleobases. The introduction of an amino group at the 3-position endows the scaffold with a critical hydrogen bond donor and acceptor profile, facilitating interactions with key amino acid residues in enzyme active sites and receptor binding pockets. This inherent ability to form multiple, high-affinity interactions is a primary reason for its "privileged" status in medicinal chemistry.[1][2][3]

Derivatives of this core have demonstrated a remarkable breadth of pharmacological activities, including but not limited to, anticancer, antimicrobial, antiviral, anti-inflammatory, and neuroprotective effects.[1][2][4] The synthetic tractability of the triazine ring allows for systematic modification at various positions, enabling the fine-tuning of physicochemical properties and biological activity.

Synthetic Strategies: Building the 1,2,4-Triazin-3-Amine Core

The construction of the 1,2,4-triazin-3-amine scaffold can be achieved through several reliable synthetic routes. The choice of a particular method often depends on the desired substitution pattern and the availability of starting materials.

Condensation of 1,2-Dicarbonyls with Aminoguanidines

A prevalent and versatile method for the synthesis of 5,6-disubstituted-1,2,4-triazin-3-amines involves the condensation of a 1,2-dicarbonyl compound (e.g., benzil) with aminoguanidine or its salts.[5] This approach is particularly effective for creating symmetrically substituted triazines.

Experimental Protocol: Synthesis of 5,6-Diphenyl-1,2,4-triazin-3-amine

• To a solution of benzil (1 equivalent) in a suitable solvent such as ethanol or acetic acid, add aminoguanidine hydrochloride (1.1 equivalents) and a base like sodium acetate (2 equivalents). The base is crucial to neutralize the hydrochloride salt and liberate the free aminoguanidine for the reaction.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC). The elevated temperature drives the condensation and subsequent cyclization.

• Upon completion, cool the reaction mixture to room temperature and pour it into cold water. This will precipitate the crude product.

• Filter the solid, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the purified 5,6-diphenyl-1,2,4-triazin-3-amine.

A significant limitation of this method arises when using unsymmetrical 1,2-diketones, which can lead to the formation of a mixture of regioisomers, often necessitating challenging separation procedures.[5]

Modifications of the 1,2,4-Triazine Ring

Functionalization of a pre-formed 1,2,4-triazine ring is another powerful strategy. For instance, the 3-amino group can be introduced by nucleophilic substitution of a suitable leaving group, such as a thiol or a halogen, at the 3-position.

Experimental Protocol: Synthesis of 6-(2,6-Dimethylpyridin-4-yl)-5-phenyl-1,2,4-triazin-3-amine via Suzuki Coupling

This protocol demonstrates a multi-step synthesis involving the initial formation of a bromo-substituted triazine followed by a palladium-catalyzed cross-coupling reaction.[6]

• Bromination: Dissolve 5-phenyl-1,2,4-triazin-3-amine in DMF and cool to -25 °C. Add a solution of N-bromosuccinimide (NBS) in DMF dropwise. Allow the reaction to warm to room temperature and stir overnight. Work-up involves pouring the mixture into a saturated bicarbonate solution and extracting with an organic solvent.[6]

• Suzuki Coupling: To a solution of the resulting 6-bromo-5-phenyl-1,2,4-triazin-3-amine in a dioxane/water mixture, add the desired boronic acid or boronate ester (e.g., 2,6-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine), a base such as potassium carbonate, and a palladium catalyst like tetrakis(triphenylphosphine)palladium(0).[6]

• Heat the mixture in a sealed vessel at a high temperature (e.g., 150 °C) for a few hours.

• After cooling, perform an appropriate work-up and purify the product by chromatography to yield the desired 5,6-biaryl-1,2,4-triazin-3-amine derivative. [6]

Caption: General synthetic routes to 1,2,4-triazin-3-amine derivatives.

Therapeutic Applications and Structure-Activity Relationships

The versatility of the 1,2,4-triazin-3-amine scaffold is evident in the diverse range of biological targets it can be engineered to modulate.

Anticancer Activity

The 1,2,4-triazine core is a prominent feature in many potent anticancer agents.[2][7]

• Pyruvate Dehydrogenase Kinase (PDK) Inhibitors: A library of 3-amino-1,2,4-triazine derivatives has been developed as selective inhibitors of PDK1, a key enzyme in cancer cell metabolism.[8] These compounds have shown significant antitumor activity, particularly against aggressive pancreatic ductal adenocarcinoma.[8] The most potent compounds from this series demonstrated the ability to disrupt the PDK/PDH axis, leading to metabolic stress and apoptotic cell death in cancer cells.[8]

• Neddylation Inhibitors: The 1,2,4-triazine scaffold has also been utilized to develop novel inhibitors of the neddylation pathway, which is often overactive in various human tumors.[9] One such derivative, compound V11, was found to block neddylation and inhibit the activity of the NAE enzyme, leading to cell cycle arrest and apoptosis in gastric cancer cells.[9]

• Other Anticancer Mechanisms: Derivatives incorporating thiazole and benzothiazole moieties have exhibited significant antiproliferative activity against lung adenocarcinoma cell lines.[7]

Compound Class	Target	Therapeutic Area	Key SAR Findings
Substituted N-(5,6-diphenyl-1,2,4-triazin-3-yl) benzamides	MAO-A	Depression	Electron-donating or -withdrawing groups on the benzamide ring influence potency.[10]
5,6-Biaryl-1,2,4-triazin-3-amines	Adenosine A2A Receptor	Parkinson's Disease	Specific aryl substitutions at the 5- and 6-positions are crucial for high-affinity binding.[6]
3,5,6-Trisubstituted 1,2,4-triazines	GPR84	Inflammatory Diseases	The nature and substitution pattern of the aryl groups at the 5- and 6-positions significantly impact antagonist activity.[5][11]
3-Amino-1,2,4-triazine derivatives	PDK1	Pancreatic Cancer	Hybridization with other scaffolds, such as bis-indoles, can enhance inhibitory activity.[8]
1,2,4-Triazine-based derivatives	Neddylation Pathway (NAE)	Gastric Cancer	The core scaffold provides a novel framework for developing neddylation inhibitors.[9]

Neuropharmacological Applications

• Adenosine A2A Receptor Antagonists: Structure-based drug design has led to the discovery of potent and selective antagonists of the adenosine A2A receptor based on the 1,2,4-triazine scaffold.[6] These compounds have potential applications in the treatment of Parkinson's disease. X-ray crystallography has revealed that these molecules bind deep within the orthosteric binding cavity of the receptor.[6]

• Antidepressant and Antioxidant Agents: A series of substituted-N-(5,6-diphenyl-1,2,4-triazin-3-yl) benzamides have been synthesized and evaluated for their antidepressant-like activity.[10] Several compounds displayed potent in vitro inhibition of monoamine oxidase A (MAO-A) and significant antidepressant effects in in vivo models.[10] In silico studies have further supported their potential as antidepressant drug candidates.[10]

Modulators of G-Protein Coupled Receptors (GPCRs)

• GPR84 Antagonists: The 1,2,4-triazine scaffold has been instrumental in developing competitive antagonists for the G-protein-coupled receptor 84 (GPR84), a proinflammatory receptor implicated in various inflammatory and fibrotic diseases.[5][11] Extensive SAR studies have been conducted to optimize the potency and pharmacokinetic properties of these antagonists.[5][11] Docking studies have provided insights into the potential binding mode of these antagonists within the receptor.[5][11]

Caption: Therapeutic applications of the 1,2,4-triazin-3-amine pharmacophore.

Future Directions and Conclusion

The 1,2,4-triazin-3-amine pharmacophore continues to be a highly fruitful area of research in medicinal chemistry. Its synthetic accessibility and proven track record in modulating a wide range of biological targets ensure its continued relevance in drug discovery. Future efforts will likely focus on:

• Exploring Novel Biological Targets: The inherent versatility of the scaffold suggests that many more biological targets remain to be explored.

• Development of More Selective Inhibitors: Fine-tuning the substitution patterns on the triazine ring will be crucial for developing highly selective modulators of specific protein isoforms or receptor subtypes.

• Application in PROTACs and Other Novel Modalities: The 1,2,4-triazin-3-amine core could serve as a versatile building block in the design of proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities.

References

• Abdel-Rahman, R. M. (2020). Synthetic Approach for Substituted 3-Amino-1,2,4-Triazines and their Chemical Reactivity and Biological Properties. Mini-Reviews in Organic Chemistry, 17(5). Available at: [Link]

• Christopher, J. A., et al. (2012). Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design. Journal of Medicinal Chemistry, 55(3), 1264-1270. Available at: [Link]

• Ladds, G., et al. (2022). Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists. Journal of Medicinal Chemistry, 65(16), 11220-11243. Available at: [Link]

• Khan, I., et al. (2022). Design, synthesis of 1,2,4-triazine derivatives as antidepressant and antioxidant agents: In vitro, in vivo and in silico studies. Bioorganic Chemistry, 131, 106284. Available at: [Link]

• Ladds, G., et al. (2022). Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists. ACS Publications. Available at: [Link]

• Nasser, R., et al. (2011). Synthesis and reactions of some new 1,2,4-triazine derivatives of biological interest. Phosphorus, Sulfur, and Silicon and the Related Elements, 186(1), 77-89. Available at: [Link]

• Hashem, H. E. (2021). A Short Review on the Synthesis of 1,2,4-Triazine Derivatives as Bioactive Compounds. Mini-Reviews in Organic Chemistry, 18(8). Available at: [Link]

• Malik, G. M., & Patel, T. V. (Year not available). Synthesis and Study of 1,2,4-Triazine and Thiadiazoles Based Derivatives of S-Triazine as Antimicrobial Agents. Journal of Asian Scientific Research. Available at: [Link]

• Abdel-Rahman, R. M. (2018). Chemistry of uncondensed 1,2,4-triazines, Part IV. Synthesis and chemistry of bioactive 3-amino-1,2,4-triazines and related compounds--an overview. ResearchGate. Available at: [Link]

• Tan, R. (2011). Synthesis and Biological Activities of 1,2,4-Triazine Derivatives. Advanced Materials Research, 233-235, 1555-1558. Available at: [Link]

• Carbone, A., et al. (2023). Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma. International Journal of Molecular Sciences, 24(4), 3679. Available at: [Link]

• Zhang, S., et al. (2020). Discovery of 1,2,4-triazine-based derivatives as novel neddylation inhibitors and anticancer activity studies against gastric cancer MGC-803 cells. Bioorganic & Medicinal Chemistry Letters, 30(2), 126791. Available at: [Link]

• Ladds, G., et al. (2022). Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists. ResearchGate. Available at: [Link]

• Yurttaş, L., et al. (2018). Biological Activity Evaluation of Novel 1,2,4-Triazine Derivatives Containing Thiazole/Benzothiazole Rings. Letters in Drug Design & Discovery, 15(11), 1163-1172. Available at: [Link]

• Al-Salihi, A. A. J. (2023). Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. IOP Conference Series: Earth and Environmental Science, 1229, 012028. Available at: [Link]

• Abdel-Rahman, R. M. (2020). Synthetic approach for substituted 3-amino-1,2,4-triazines and their chemical reactivities and biological properties. ResearchGate. Available at: [Link]

• Sirohi, T., et al. (2014). 1,2,4-Triazine Analogs as Novel Class of Therapeutic Agents. ResearchGate. Available at: [Link]

• Sayed, S. M., et al. (2021). Pharmacologic Activities of 5, 6-Diaryl/heteroaryl-3-substituted-1, 2, 4- triazines as a Privileged Scaffold in Drug Development. ResearchGate. Available at: [Link]

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Molecular Weight and Physicochemical Properties of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine: A Technical Guide to PDK1 Inhibition and Synthetic Utility

Introduction & Structural Rationale

As a Senior Application Scientist, I frequently encounter chemical scaffolds that perfectly bridge the gap between synthetic versatility and potent biological activity. The 1,2,4-triazine core is one such privileged structure. Specifically, 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine represents a highly functionalized, nitrogen-rich heterocycle that has garnered significant attention in the development of novel kinase inhibitors.

The molecule's architecture dictates its reactivity and target engagement:

• 1,2,4-Triazine Ring: An inherently electron-deficient heterocyclic system that acts as a strong hydrogen bond acceptor network.

• 3-Amino Group: Provides crucial hydrogen bond donor capabilities, essential for anchoring the molecule within the ATP-binding pocket of target kinases.

• 5-(3-Nitrophenyl) Moiety: The nitro group is a classic, strong electron-withdrawing group (via both inductive and resonance effects). It modulates the pKa of the triazine ring, directs metabolic stability, and influences the overall lipophilicity of the compound.

Physicochemical Profiling and Quantitative Data

Understanding the exact molecular weight and physicochemical properties is the foundational step in assay development, formulation, and structure-activity relationship (SAR) mapping. The molecular weight of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine is 217.18 g/mol , a relatively low mass that ensures high ligand efficiency (LE) when binding to target proteins 1.

Table 1: Core Physicochemical and Structural Properties

Property	Value	Scientific Implication
Molecular Formula	C9H7N5O2	Defines the heavy atom count (16), optimal for fragment-based or lead-like drug discovery.
Molecular Weight	217.18 g/mol	Well below the Lipinski limit of 500 Da, allowing ample room for further structural elaboration.
Exact Mass	217.0600 Da	Critical parameter for high-resolution mass spectrometry (HRMS) validation during synthesis.
InChIKey	MNHQKNGVGSPCRL...	Unique identifier required for cheminformatics and database cross-referencing.
Topological Polar Surface Area	~110.6 Ų	Indicates moderate membrane permeability; suitable for intracellular kinase targeting.
H-Bond Donors / Acceptors	1 / 6	Facilitates strong, directional interactions within kinase ATP-binding clefts.

Table 2: Comparative Kinase Inhibitory Activity (In Vitro)

Recent studies on 3-amino-1,2,4-triazine derivatives demonstrate their superiority over legacy metabolic inhibitors like Dichloroacetic acid (DCA) in targeting Pyruvate Dehydrogenase Kinase (PDK) 2.

Compound Class / Inhibitor	Target Isoform	IC50 Range (µM)	Clinical / Preclinical Status
3-Amino-1,2,4-triazine derivatives	PDK1	0.01 – 0.33 µM	Preclinical (High potency in KRAS-mutant PDAC)
DCA (Dichloroacetate)	PDK (Pan)	> 1000 µM	Phase II (Limited by high dose requirements)

| DAP (Radicicol derivative) | PDK1 | ~ 1.5 µM | Tool compound / Preclinical |

Mechanism of Action: Targeting the PDK/PDH Axis

In highly aggressive cancers, such as KRAS-mutant pancreatic ductal adenocarcinoma (PDAC), cells undergo a metabolic shift towards aerobic glycolysis—a phenomenon known as the Warburg effect. This metabolic rewiring is heavily driven by the upregulation of Pyruvate Dehydrogenase Kinases (PDKs), particularly the PDK1 isoform. PDK1 phosphorylates and deactivates the Pyruvate Dehydrogenase Complex (PDC), preventing the conversion of pyruvate to acetyl-CoA and forcing the cell to rely on glycolysis for survival 3.

By utilizing 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine and its structural analogs as competitive inhibitors at the ATP-binding site of PDK1, we can reactivate PDC, reverse the Warburg effect, and induce targeted apoptosis in tumor cells.

Caption: The PDK1 signaling pathway and its targeted inhibition by 3-amino-1,2,4-triazine derivatives.

Experimental Methodologies: Synthesis and Validation

To ensure self-validating and reproducible results in the laboratory, the following protocols outline the fundamental synthesis of the core scaffold and the subsequent biochemical validation required to confirm target engagement.

Protocol A: Synthesis of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine

Causality Note: The cyclocondensation reaction is highly regioselective. We utilize aminoguanidine bicarbonate rather than the hydrochloride salt because the bicarbonate acts as an in situ mild base. It neutralizes the aminoguanidine salt to its free base form, which is strictly required for the nucleophilic attack on the highly electrophilic α-dicarbonyl carbons of the glyoxal.

• Preparation: Dissolve 1.0 equivalent of 3-nitrophenylglyoxal in a polar protic solvent (e.g., ethanol) under continuous magnetic stirring.

• Reagent Addition: Slowly add 1.1 equivalents of aminoguanidine bicarbonate to the solution. The evolution of CO₂ gas will be observed as the bicarbonate neutralizes.

• Reflux: Heat the reaction mixture to reflux (approx. 78°C) for 4–6 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) until the starting glyoxal is completely consumed.

• Precipitation & Isolation: Cool the mixture to room temperature, then transfer to an ice bath. The product, 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine, will precipitate out of solution as a solid.

• Purification: Filter the precipitate under vacuum, wash with cold ethanol, and recrystallize from a suitable solvent to achieve >95% purity. Validate the exact mass (217.0600 Da) using LC-MS and confirm the structural framework via ¹H/¹³C NMR 1.

Protocol B: In Vitro PDK1 Kinase Inhibition Assay (ADP-Glo)

Causality Note: The ADP-Glo assay is chosen over traditional radiometric assays because it directly measures the ADP generated by the kinase reaction in a universal, luminescent format. This eliminates the need for radioactive ATP and allows for highly sensitive, high-throughput screening of the synthesized derivatives.

• Enzyme Preparation: Dilute recombinant human PDK1 enzyme in a standardized kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

• Compound Incubation: Dispense the 1,2,4-triazine derivative (serially diluted in DMSO) into a 384-well plate. Add the PDK1 enzyme and incubate for 30 minutes at room temperature to allow for equilibrium binding before introducing ATP 3.

• Reaction Initiation: Add an ATP/substrate mix (PDC peptide substrate) to initiate the reaction. Ensure the final ATP concentration is at or near its Km value to accurately assess competitive inhibition. Incubate for 60 minutes.

• ADP Detection: Add the ADP-Glo Reagent to terminate the kinase reaction and deplete any unconsumed ATP (40-minute incubation).

• Signal Generation: Add the Kinase Detection Reagent to convert the generated ADP back to ATP, which subsequently drives a luciferase-mediated luminescent reaction.

• Data Analysis: Measure luminescence using a microplate reader. Calculate IC50 values using non-linear regression analysis.

Caption: Step-by-step experimental workflow from chemical synthesis to biochemical validation.

Conclusion

The 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine scaffold is a powerful starting point for targeted drug discovery. Its precise molecular weight (217.18 g/mol ) and favorable physicochemical properties make it an ideal, fragment-sized lead for developing highly potent PDK1 inhibitors. By employing rigorous synthetic protocols and robust biochemical assays like ADP-Glo, researchers can confidently iterate on this structure to combat metabolically adaptable diseases such as KRAS-mutant pancreatic ductal adenocarcinoma.

References

• Carbone, D., et al. "Structural Manipulations of Marine Natural Products Inspire a New Library of 3-Amino-1,2,4-Triazine PDK Inhibitors Endowed with Antitumor Activity in Pancreatic Ductal Adenocarcinoma." MDPI, 2023. URL:[Link]

• Carbone, D., et al. "Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma." International Journal of Molecular Sciences (MDPI), 2023. URL:[Link]

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toxicity and safety data for 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine

Predictive Safety, Toxicity Profiling, and Handling Protocols for 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine

Executive Summary & Structural Toxicology

As drug development professionals, when we evaluate novel nitrogen-rich heterocycles, we must look beyond primary pharmacology to anticipate structural toxicities. 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine is a specialized research compound built upon the 3-amino-1,2,4-triazine scaffold. This core is widely recognized as a privileged pharmacophore for the potent inhibition of Pyruvate Dehydrogenase Kinases (PDK1 and PDK4), a mechanism that effectively reverses the Warburg effect and induces apoptosis in aggressive cancers such as Pancreatic Ductal Adenocarcinoma (PDAC)[1].

However, the fusion of the 1,2,4-triazine core with a 3-nitrophenyl moiety introduces distinct toxicological liabilities. Safety profiling for this compound cannot rely on generalized assays; it must be structurally targeted. The triazine core is a known irritant and a potential inhibitor of Nitric Oxide Synthase (NOS)[2]. More critically, the nitroaromatic group is highly susceptible to bioactivation by hepatic and bacterial nitroreductases, leading to oxidative stress, methemoglobinemia, and mutagenicity[3].

Quantitative Hazard Data & Predictive Toxicology

Because empirical in vivo toxicity data for this specific derivative is limited to early-stage R&D, we utilize predictive toxicology grounded in the Globally Harmonized System (GHS) data of its parent fragments[2].

Table 1: Predictive GHS Hazard Classification & Toxicological Liabilities

Hazard Category	GHS Classification	Hazard Statement	Mechanistic Driver
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Electrophilic nature of the 1,2,4-triazine ring.
Serious Eye Damage	Category 2A	H319: Causes serious eye irritation	High localized tissue reactivity of the amino group.
STOT (Single Exposure)	Category 3	H335: May cause respiratory irritation	Inhalation of crystalline powder/dust.
Mutagenicity (Predictive)	Unclassified (High Risk)	N/A (Requires empirical validation)	Nitroreduction to DNA-reactive hydroxylamines.
Hematotoxicity (Predictive)	Unclassified (High Risk)	N/A (Requires empirical validation)	Oxidation of hemoglobin Fe²⁺ by nitroso intermediates.

Mechanistic Pathway of Nitroaromatic Toxicity

To understand how 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine behaves in vivo, we must map its bioactivation. Toxicity is not driven by the parent molecule, but by its enzymatic reduction. One-electron reduction generates a nitro anion radical that reacts with oxygen to form superoxide (ROS), driving cytotoxicity. Two-electron reduction yields nitroso and hydroxylamine intermediates, which are directly responsible for methemoglobinemia and DNA adduct formation[3][4].

Mechanistic pathway of nitroaromatic bioactivation leading to oxidative stress and mutagenicity.

Self-Validating In Vitro Toxicity Protocols

As an Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. Standard toxicity assays often produce false negatives for nitroaromatics because they lack the specific enzymatic environments required for bioactivation. The following workflows are engineered to force the expression of these liabilities.

Protocol A: Modified Ames Test for Nitroaromatic Mutagenicity

Causality Rationale: Standard Salmonella typhimurium strains (e.g., TA98) possess low endogenous nitroreductase activity. Testing 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine in these strains will likely yield a false negative. We must use nitroreductase-overexpressing strains (e.g., YG1021 or TA98NR) to accurately simulate hepatic and gut-microbiome bioactivation[3].

Step-by-Step Methodology:

• Strain Preparation: Culture S. typhimurium YG1021 in Oxoid nutrient broth at 37°C until an OD₆₀₀ of 0.8 is reached.

• Compound Formulation: Dissolve 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine in anhydrous DMSO. Prepare serial dilutions (10, 50, 100, 500 µ g/plate ).

• Metabolic Activation (S9 Mix): Prepare 10% rat liver S9 fraction (Aroclor 1254-induced) supplemented with NADP⁺ and glucose-6-phosphate.

• Pre-incubation: In a sterile tube, combine 100 µL of bacterial culture, 500 µL of S9 mix (or phosphate buffer for -S9), and 50 µL of the test compound. Incubate at 37°C for 20 minutes. Why pre-incubate? It allows the S9 enzymes maximum contact time with the highly stable triazine core before agar plating.

• Plating: Add 2 mL of molten top agar (containing trace histidine/biotin) to the mixture, vortex gently, and pour onto minimal glucose agar plates.

• Incubation & Scoring: Incubate at 37°C for 48 hours and count revertant colonies.

• System Validation Criteria: The assay is only valid if the negative control (DMSO) yields baseline spontaneous revertants, and the positive control (4-Nitroquinoline-1-oxide, 4-NQO) induces a >3-fold increase in colonies. If 4-NQO fails, the nitroreductase activity of the batch is compromised, and data must be discarded.

Protocol B: In Vitro Erythrocyte Methemoglobinemia Assay

Causality Rationale: The hydroxylamine metabolite of the 3-nitrophenyl group directly oxidizes the ferrous (Fe²⁺) iron in hemoglobin to ferric (Fe³⁺) iron, forming methemoglobin (MetHb), which cannot bind oxygen[4].

Step-by-Step Methodology:

• Erythrocyte Isolation: Collect fresh human whole blood in EDTA tubes. Centrifuge at 2,000 x g for 10 minutes. Discard plasma and buffy coat. Wash erythrocytes three times with PBS (pH 7.4).

• Suspension: Resuspend erythrocytes to a 10% hematocrit in PBS containing 10 mM glucose (required to fuel endogenous methemoglobin reductase).

• Bioactivation Simulation: Because erythrocytes lack hepatic enzymes, pre-incubate 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine (100 µM) with human liver microsomes and NADPH for 30 minutes to generate the reactive hydroxylamine species.

• Exposure: Add the bioactivated mixture to the erythrocyte suspension. Incubate at 37°C for 2 hours.

• Lysis and Spectral Analysis: Lyse the cells using 1% Triton X-100. Centrifuge to remove debris. Measure the absorbance of the supernatant at 630 nm (MetHb peak) and 540 nm (OxyHb peak).

• System Validation Criteria: The assay validates if the positive control (Sodium Nitrite, 1 mM) converts >80% of hemoglobin to MetHb. The test compound's MetHb induction is calculated as a percentage relative to the positive control.

Laboratory Handling and PPE Requirements

Given its classification as a potent kinase inhibitor and a reactive nitroaromatic, 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine must be handled under strict Research Use Only (RUO) guidelines[5].

• Engineering Controls: All weighing and formulation must occur within a Class II Biological Safety Cabinet (BSC) or a dedicated powder-weighing isolator to prevent inhalation of H335-classified dust.

• PPE: Nitrile gloves (double-gloving recommended during solvent formulation, as DMSO drastically increases dermal penetration), chemical safety goggles (H319 compliance), and a lab coat.

• Storage: Store in a tightly sealed, light-resistant container at -20°C. Nitroaromatics can undergo slow photodegradation, and the triazine core is sensitive to extreme thermal decomposition, which releases highly toxic nitrogen oxides (NOx)[5].

References

• PubChem. "3-Amino-1,2,4-triazine | C3H4N4 | CID 70715 - Safety and Hazards." National Institutes of Health. Available at:[Link]

• MDPI. "Structural Manipulations of Marine Natural Products Inspire a New Library of 3-Amino-1,2,4-Triazine PDK Inhibitors Endowed with Antitumor Activity in Pancreatic Ductal Adenocarcinoma." Pharmaceuticals. Available at: [Link]

• SciELO. "Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments." Journal of the Brazilian Chemical Society. Available at: [Link]

• ACS Publications. "Nitroaromatic Compounds Dictate Electrochemical Properties of Escherichia coli by Manipulating the Cellular Membrane." Molecular Pharmaceutics. Available at:[Link]

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• 2. 3-Amino-1,2,4-triazine | C3H4N4 | CID 70715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine For Research [benchchem.com]

Biotransformation of Nitrophenyl Triazines: A Technical Guide to Metabolic Pathways and Pharmacokinetics

Executive Summary

Nitrophenyl triazines represent a privileged, yet metabolically complex, chemical scaffold utilized across diverse therapeutic and industrial fields—from novel antitubercular agents to broad-spectrum antivirals and energetic materials [1], [2]. The convergence of an electron-deficient triazine ring with a highly reducible nitroaromatic moiety creates a unique metabolic profile. As a Senior Application Scientist, I approach the metabolic profiling of these compounds not merely as a regulatory checkbox, but as a critical tool for mechanistic elucidation. Understanding whether a nitro group acts as a prodrug trigger, a toxicophore, or a stable pharmacophore dictates the entire trajectory of lead optimization.

Core Metabolic Pathways of Nitrophenyl Triazines

The biotransformation of nitrophenyl triazines is predominantly governed by the nitro group, which is highly susceptible to enzymatic reduction. Conversely, the triazine core remains relatively recalcitrant to standard ring cleavage, save for specific bacterial degradation pathways [3].

Enzymatic Nitroreduction and Denitration

The primary metabolic fate of the nitrophenyl moiety is sequential reduction. In mammalian systems, this is facilitated by hepatic cytosolic nitroreductases and specific Cytochrome P450 isoforms (e.g., CYP2B6) [4]. The pathway proceeds from the parent nitro (-NO₂) compound to a nitroso (-NO) intermediate, followed by a hydroxylamine (-NHOH), and ultimately yielding a stable primary amine (-NH₂). For example, the antiviral Triazavirine (TZV) is rapidly metabolized in hepatic and renal cells to its amino derivative, AMTZV, which is pharmacologically inactive [2].

In bacterial systems, such as Mycobacterium tuberculosis, intrabacterial drug metabolism (IBDM) utilizes specialized cofactors like F420H2. The antitubercular agent JSF-2019 undergoes F420H2-dependent activation, resulting in the cleavage of the nitro group to form a des-nitro metabolite (JSF-2026) and the concurrent release of bactericidal nitric oxide (NO•) radicals [1].

Triazine Ring Biotransformation

While the triazine ring resists oxidative cleavage by mammalian CYPs due to its low electron density, it can undergo N-oxidation or N-glucuronidation. In environmental or engineered bacterial models, specific hydrolases (e.g., TrzN, AtzA) can catalyze the hydrolytic deamination or dechlorination of substituted triazines, though this is less common in human pharmacokinetics [3].

Metabolic pathways of nitrophenyl triazines highlighting nitroreduction and denitration.

Mechanistic Causality in Scaffold Design (E-E-A-T Insights)

Why do we meticulously track these specific pathways? The nitroaromatic group is a notorious structural alert. Incomplete reduction to the hydroxylamine intermediate can lead to the formation of reactive electrophiles that covalently bind to proteins or DNA, causing idiosyncratic toxicity.

If metabolic assays reveal rapid, toxicity-linked nitroreduction, we employ a strategy known as scaffold hopping. For instance, replacing a metabolically labile nitrophenyl ring with a bioisosteric pyridyl or pyrimidyl core can eliminate the formation of reactive metabolites while maintaining the required electron-withdrawing properties and target affinity [5]. Conversely, if the drug is designed as a prodrug (like JSF-2019), maximizing the efficiency of intrabacterial NO• release is the primary optimization goal, making the nitro group indispensable [1].

Experimental Protocols for Metabolic Profiling

To accurately capture the kinetics of nitrophenyl triazine metabolism, protocols must account for the oxygen-sensitivity of nitroreductases. Oxygen can cause a "futile cycle" by rapidly oxidizing the nitro radical anion back to the parent compound, artificially depressing the apparent clearance rate in vitro.

Protocol 1: In Vitro Human Liver Microsome (HLM) Nitroreduction Assay

This self-validating system ensures that clearance data is purely enzymatic and not an artifact of chemical instability.

• Preparation : Thaw pooled HLMs on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Incubation Mixture : Combine HLMs (final protein concentration 0.5 mg/mL) and the nitrophenyl triazine test compound (1 µM final concentration, <0.1% DMSO) in the buffer.

• Atmospheric Control (Critical Step) : For accurate nitroreduction assessment, purge the incubation vials with nitrogen gas for 5 minutes to establish anaerobic conditions. Causality: This prevents oxygen-mediated futile cycling of the nitro radical [4].

• Reaction Initiation : Pre-warm the mixture to 37°C for 5 minutes. Initiate the reaction by adding NADPH (1 mM final concentration).

• Time-Course Sampling : At 0, 5, 15, 30, 45, and 60 minutes, extract a 50 µL aliquot.

• Quenching : Immediately dispense the aliquot into 150 µL of ice-cold acetonitrile containing an internal standard. Causality: Cold acetonitrile instantly denatures the microsomal proteins, halting the reaction, while simultaneously extracting both polar (amine) and non-polar (parent) species.

• Centrifugation & Analysis : Centrifuge at 14,000 x g for 10 minutes at 4°C. Analyze the supernatant via LC-HRMS.

Protocol 2: Intrabacterial Drug Metabolism (IBDM) Profiling

To evaluate prodrug activation and NO• release [1]:

• Incubate the compound with recombinant bacterial nitroreductases (e.g., Ddn) and the F420H2 cofactor.

• Monitor the disappearance of the parent mass and the appearance of the des-nitro mass using high-resolution mass spectrometry (HRMS) with a limit of detection <1.5 pmol.

• Quantify NO• release using a Griess assay or an NO-specific fluorescent probe (e.g., DAF-2 DA).

Experimental workflow for in vitro microsomal stability and metabolite identification.

Quantitative Data Summary

The metabolic fate of nitrophenyl triazines varies drastically based on the target organism and the specific structural substituents. Table 1 summarizes the pharmacokinetic and metabolic parameters of key compounds in this class.

Table 1: Pharmacokinetic and Metabolic Parameters of Select Nitro-Triazine Scaffolds

Compound	Biological Target	Primary Metabolic Pathway	Key Metabolite	Bioavailability / Activity Impact
JSF-2019	M. tuberculosis (InhA)	F420H2-dependent denitration	Des-nitro (JSF-2026) + NO•	130-fold loss in whole-cell activity upon denitration [1]
Triazavirine (TZV)	Influenza A/B	Hepatic/Renal nitroreduction	AMTZV (Amino-triazine)	12.5% Bioavailability; AMTZV is inactive [2]
RDX (Analogous)	Energetic / Tox model	CYP450 (CYP2B6) mediated	MNX, DNX, TNX	High clearance in human liver microsomes [4]

Conclusion

The development of nitrophenyl triazines requires a rigorous, mechanistically grounded approach to metabolic profiling. By utilizing controlled anaerobic in vitro assays and high-resolution mass spectrometry, researchers can accurately map the nitroreduction and denitration pathways. Whether harnessing these pathways for targeted prodrug activation or engineering them out via scaffold hopping to prevent toxicity, understanding the precise biotransformation kinetics is the cornerstone of successful drug development.

References

• Antitubercular Triazines: Optimization and Intrabacterial Metabolism Source: nih.gov URL:[Link][1]

• In Vitro Study of Hexahydro-1,3,5-Trinitro-1,3,5-Triazine (RDX) Metabolism in Human Liver Source: dtic.mil URL: [Link][4]

• Antiviral Properties, Metabolism, and Pharmacokinetics of a Novel Azolo-1,2,4-Triazine-Derived Inhibitor of Influenza A and B Virus Replication Source: asm.org URL:[Link][2]

• Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds Source: nih.gov URL:[Link][5]

• Path Toward Pathway Improvement (Triazine Degradation Pathway) Source: escholarship.org URL:[Link][3]

Sources

• 1. Antitubercular Triazines: Optimization and Intrabacterial Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. escholarship.org [escholarship.org]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

HPLC method development for 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine detection

An Application Note and Protocol for the Development and Validation of a Stability-Indicating HPLC Method for the Detection of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine

Abstract

This document provides a comprehensive guide to the development and validation of a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine. This compound, built upon the 1,2,4-triazine scaffold, is of significant interest in medicinal chemistry and drug discovery.[1] The method detailed herein is designed to be specific, linear, accurate, precise, and robust, making it suitable for quality control, stability studies, and routine analysis in research and drug development settings. The narrative explains the scientific rationale behind each experimental choice, from initial parameter selection to final method validation, in accordance with International Council for Harmonisation (ICH) guidelines.[2][3]

Introduction

5-(3-Nitrophenyl)-1,2,4-triazin-3-amine belongs to the s-triazine class of heterocyclic compounds, which are recognized as privileged structures in medicinal chemistry due to their wide range of biological activities.[1][4] The presence of a nitroaromatic group and an amino-triazine core suggests potential applications requiring precise quantification.[1] High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for the separation, identification, and quantification of pharmaceutical compounds and their impurities.[2] Developing a reliable HPLC method is a critical step in the drug development lifecycle, ensuring product quality and regulatory compliance.

This application note details a systematic approach to developing a stability-indicating HPLC method. We will explore the logical selection of chromatographic parameters, the optimization process, and a full validation protocol based on the ICH Q2(R2) guideline to demonstrate the method is fit for its intended purpose.[5]

Analyte Properties and Initial Considerations

A foundational understanding of the analyte's physicochemical properties is crucial for an efficient method development strategy.

• Structure: The molecule contains a polar triazine-amine moiety and a moderately non-polar nitrophenyl group. This amphiphilic nature makes it an ideal candidate for reversed-phase chromatography.

• Chromophores: The presence of the aromatic nitrophenyl ring and the heterocyclic triazine system results in strong UV absorbance. Based on similar nitroaromatic and triazine compounds, a detection wavelength of 254 nm is a logical starting point, as it offers a good balance of sensitivity and specificity.[6][7][8]

• Solubility: The compound is expected to be soluble in common organic solvents like acetonitrile and methanol, facilitating sample and standard preparation.

HPLC Method Development Strategy

Our approach is systematic, beginning with logical parameter selection and proceeding through a structured optimization workflow. This ensures the final method is not only functional but also robust and reliable.

Rationale for Initial Parameter Selection

• Chromatographic Mode (Reversed-Phase): Given the analyte's structure, reversed-phase HPLC is the mode of choice. A non-polar stationary phase (like C18) will interact with the nitrophenyl group, while a polar mobile phase will elute the compound, allowing for fine-tuning of retention.

• Stationary Phase (Column Selection): A C18 column is the most versatile and widely used reversed-phase column, providing a good starting point for separating compounds of intermediate polarity.[9] A standard dimension of 4.6 x 150 mm with a 5 µm particle size offers a good balance between efficiency and backpressure.

• Mobile Phase: A combination of water and an organic modifier is standard for reversed-phase HPLC.[10]

  • Organic Solvent: Acetonitrile is often preferred over methanol due to its lower viscosity (leading to lower backpressure) and better UV transparency.

  • Aqueous Phase Modifier: The amino group on the triazine ring can interact with free silanols on the silica backbone of the column, leading to peak tailing. Adding a small amount of an acid, such as 0.1% formic acid, to the aqueous phase protonates these silanols and the basic analyte, ensuring sharp, symmetrical peaks.

• Detection: As determined from the analyte's chromophores, UV detection at 254 nm is selected for initial trials.[6][8] A photodiode array (PDA) detector is recommended to assess peak purity and identify the optimal detection wavelength.

Method Optimization Workflow

The initial conditions provide a starting point, which is then refined to achieve optimal separation, peak shape, and run time. The optimization process is iterative, focusing on one parameter at a time.

Caption: Workflow for systematic HPLC method development.

• Gradient Optimization: A broad gradient scan (e.g., 5% to 95% acetonitrile over 20 minutes) is first performed to determine the approximate elution concentration. The gradient is then narrowed and refined around this concentration to ensure the analyte elutes with an appropriate retention factor (k) and is well-separated from any impurities.

• Flow Rate and Temperature: Temperature can influence selectivity and viscosity.[11] A typical starting point is 30°C. The flow rate is generally set to 1.0 mL/min for a 4.6 mm ID column. These can be adjusted to improve resolution or reduce run time, while staying within the pressure limits of the system.

Final Optimized Method and System Suitability

The following protocol represents the fully optimized and validated method for the analysis of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine.

Detailed Protocol: Chromatographic Conditions

Table 1: Optimized HPLC Method Parameters

Parameter	Condition
Instrument	Agilent 1260 Infinity II or equivalent HPLC system with DAD/VWD
Column	Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Acetonitrile
Gradient Program	0-2 min: 20% B, 2-12 min: 20-80% B, 12-13 min: 80% B, 13-14 min: 80-20% B, 14-18 min: 20% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	UV at 254 nm
Run Time	18 minutes
Diluent	Acetonitrile:Water (50:50, v/v)

System Suitability Testing (SST)

Before any sample analysis, the suitability of the chromatographic system must be verified.[12] This is achieved by making five replicate injections of a standard solution. The acceptance criteria ensure the system is performing adequately on the day of analysis.[13]

Table 2: System Suitability Requirements (based on USP <621>)

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	≤ 2.0	Ensures peak symmetry.[13]
Theoretical Plates (N)	≥ 2000	Measures column efficiency.
Precision (%RSD)	Relative Standard Deviation (RSD) of peak areas ≤ 2.0%	Demonstrates injection and system precision.[13]

Method Validation Protocol (ICH Q2(R2))

Validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[5][14] The following experiments must be conducted to validate the HPLC method.

Caption: Logical workflow for HPLC method validation per ICH guidelines.

Specificity (Forced Degradation)

Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of its potential degradation products.

Protocol:

• Prepare solutions of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine.

• Expose the solutions to the following stress conditions:

  • Acidic: 0.1 M HCl at 60°C for 4 hours.

  • Basic: 0.1 M NaOH at 60°C for 2 hours.

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: Heat solid drug at 105°C for 48 hours.

  • Photolytic: Expose solution to UV light (254 nm) for 24 hours.

• Analyze the stressed samples alongside an unstressed control.

• Acceptance Criteria: The main analyte peak should be spectrally pure (as determined by PDA analysis) and well-resolved from any degradation peaks (Resolution > 2.0).

Linearity and Range

Objective: To establish a linear relationship between analyte concentration and detector response over a specified range.

Protocol:

• Prepare a stock solution of the analyte.

• Create a series of at least five calibration standards by serial dilution, covering a range of 50% to 150% of the target assay concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Inject each standard in triplicate.

• Construct a calibration curve by plotting the mean peak area against concentration.

• Acceptance Criteria: The correlation coefficient (r²) must be ≥ 0.999.

Table 3: Example Linearity Data

Concentration (µg/mL)	Mean Peak Area
50	451023
75	674589
100	902112
125	1123548
150	1350987
r²	0.9998

Accuracy (Recovery)

Objective: To determine the closeness of the measured value to the true value.

Protocol:

• Prepare a placebo (matrix without the analyte).

• Spike the placebo with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three samples at each concentration level.

• Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% at each level.

Table 4: Example Accuracy Data

Spike Level	Amount Added (µg/mL)	Amount Found (µg/mL)	% Recovery
80%	80.0	79.5	99.4%
100%	100.0	100.7	100.7%
120%	120.0	119.2	99.3%

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[15]

Protocol (Repeatability - Intra-assay):

• Prepare six individual samples at 100% of the target concentration.

• Analyze all six samples on the same day, with the same analyst and instrument.

• Calculate the Relative Standard Deviation (%RSD) of the results.

• Acceptance Criteria: %RSD should be ≤ 2.0%.

Protocol (Intermediate Precision):

• Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Compare the results from both studies.

• Acceptance Criteria: The cumulative %RSD for all 12 samples should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest concentration of analyte that can be reliably detected (LOD) and quantified (LOQ) with acceptable precision and accuracy.

Protocol (Based on Signal-to-Noise Ratio):

• Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• This can be achieved by injecting a series of increasingly dilute solutions.

Robustness

Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Protocol:

• Analyze a standard solution while making small variations to the following parameters, one at a time:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 2°C)

  • Mobile Phase Composition (± 2% organic)

• Acceptance Criteria: The system suitability parameters (tailing factor, resolution, etc.) must still pass under all varied conditions.

Conclusion

A specific, linear, accurate, precise, and robust RP-HPLC method has been successfully developed and validated for the quantitative determination of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine. The method employs a C18 column with a gradient elution of acetonitrile and water containing 0.1% formic acid, with UV detection at 254 nm. The validation results demonstrate that the method is fit for its intended purpose and can be reliably used for routine quality control analysis and stability studies in a regulated environment.

References

• Nitroaromatic and Nitroamine Explosives Analyzed with HPLC - AppNote. MTC USA.
• System suitability Requirements for a USP HPLC Method. MTC USA.
• Determination of nitroaromatic compounds in soil samples by HPLC, using on-line preconcentration.
• DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTR
• USP Chapter 621: Overview & Key Points. Phenomenex.
• Comparative analysis of analytical methods for nitroarom
• Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives).
• System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. YouTube.
• METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo.
• Revised USP System Suitability Parameters. Scribd.
• Steps for HPLC Method Valid
• UHPLC Separation of Triazine Herbicides at Elevated Temper
• Chromatographic Methods for Analysis of Triazine Herbicides.
• Are You Sure You Understand USP <621>?
• ICH Guidelines for Analytical Method Valid
• Development of Solid-Phase Extraction for Triazines: Application to a Biological Sample. Repositório Alice - Embrapa.
• Application Notes and Protocols for the Analysis of Triazine Derivatives in Food M
• ICH and FDA Guidelines for Analytical Method Valid
• Fast RPLC Method Development for Structurally Similar Triazine Herbicides Using MaxPeak™ Premier Columns and the Systematic Screening Approach.
• Validation of Analytical Procedures Q2(R2). ICH.
• 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine. Benchchem.
• 3-Amino-5-[3-(4-nitrophenyl)propyl]-1H-1,2,4-triazole. J-GLOBAL.
• Physical-chemical properties of 5-(3-fluorophenyl)-4-amino-1,2,4-triazole-3-thiol s-derivatives.
• 5-Amino-3-nitro-1,2,4-triazole and Its Derivatives.
• TRIAZINES AND TRIAZINE DERIV

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Application Note: Solvent Selection and Recrystallization Protocols for 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine

Mechanistic Rationale: The Physicochemical Challenge

The purification of nitrogen-rich heterocycles, particularly 3-amino-1,2,4-triazine derivatives like 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine, presents unique crystallographic challenges[1]. As a privileged scaffold in medicinal chemistry—often utilized in the development of kinase inhibitors and advanced glycation endproduct (AGE) preventatives[2][3]—obtaining this compound in high purity is critical for downstream biological assays and synthetic functionalization.

The structural causality dictating its solubility profile is governed by three competing molecular features:

• The 1,2,4-Triazine Core : This electron-deficient, nitrogen-rich ring acts as a potent hydrogen bond acceptor.

• The 3-Amino Group : Acting as both a hydrogen bond donor and acceptor, this primary amine facilitates strong intermolecular hydrogen bonding with the N2 or N4 atoms of adjacent triazine rings, resulting in a high crystal lattice energy and poor solubility in non-polar aliphatic solvents[4].

• The 3-Nitrophenyl Moiety : The nitro group introduces a strong dipole moment, while the phenyl ring promotes π−π stacking interactions.

Because of this high lattice energy, the compound resists dissolution in cold solvents. To successfully recrystallize 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine, the chosen solvent system must possess the thermodynamic capacity to disrupt these intermolecular hydrogen bonds at elevated temperatures (near reflux) while lacking the capacity to solvate the monomeric compound at lower temperatures (0–5 °C), thereby driving supersaturation and controlled nucleation[5].

Quantitative Solvent Screening Matrix

Based on the dielectric constants ( ε ) and hydrogen-bonding capacities of standard laboratory solvents, we have synthesized a quantitative matrix to guide solvent selection. Single-solvent systems (like Ethanol or Acetonitrile) are prioritized for their operational simplicity, while binary systems (Ethyl Acetate/Hexane) are reserved for highly impure crude batches requiring anti-solvent precipitation[4][6].

Solvent System	Dielectric Constant ( ε )	Boiling Point (°C)	Solvation Mechanism	Suitability & Causality
Ethanol (Absolute)	24.5	78.4	Protic H-bond disruption	Optimal (Single) . Disrupts amine-triazine H-bonds at reflux; poor solubility at 0 °C drives high-yield crystallization.
Acetonitrile	37.5	82.0	Strong dipole-dipole	Excellent (Single) . Highly effective for nitroaromatic triazines; yields highly crystalline material[4].
Ethyl Acetate	6.0	77.1	Moderate dipole interaction	Good (Primary in Binary) . Dissolves the compound well at reflux, but requires an anti-solvent to force nucleation.
Hexanes	1.9	68.0	Hydrophobic (Van der Waals)	Anti-Solvent . Incapable of breaking H-bonds. Used strictly to lower the dielectric constant of the EtOAc system.
Water	80.1	100.0	Extreme H-bonding	Poor/Anti-Solvent . Causes rapid, amorphous precipitation (oiling out) rather than controlled crystal growth.

Recrystallization Decision Workflow

Figure 1: Decision matrix and procedural workflow for 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine.

Step-by-Step Experimental Methodologies

Protocol A: Single-Solvent Recrystallization (Acetonitrile or Ethanol)

This protocol is recommended for crude material with >85% initial purity. Acetonitrile is highly effective for 3-amino-1,2,4-triazines due to its optimal dipole moment[4].

• Suspension : Transfer 1.0 g of crude 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine to a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Hot Dissolution : Add 10 mL of the chosen solvent (e.g., Acetonitrile). Heat the suspension to a gentle reflux (approx. 80 °C for MeCN) using an oil bath.

• Solvent Titration : If the solid does not completely dissolve after 5 minutes of reflux, add additional solvent in 1.0 mL increments until complete dissolution is achieved. Causality note: Do not exceed 20 mL total volume; excessive solvent will prevent supersaturation upon cooling.

• Hot Filtration : Rapidly filter the boiling solution through a pre-warmed fluted filter paper or a heated glass frit to remove insoluble mechanical impurities or polymerized byproducts.

• Controlled Nucleation : Transfer the filtrate to an Erlenmeyer flask. Allow the solution to cool to room temperature undisturbed over 2 hours. Do not agitate. Agitation induces premature, rapid nucleation, trapping solvent molecules (inclusions) within the crystal lattice.

• Maturation : Once at room temperature, transfer the flask to an ice bath (0–5 °C) for 1 hour to maximize the thermodynamic yield of the crystals.

• Isolation : Collect the pale yellow crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with 2 × 2 mL of ice-cold solvent.

Protocol B: Binary-Solvent Recrystallization (Ethyl Acetate / Hexanes)

This protocol is deployed when the crude material contains highly lipophilic impurities that co-crystallize in single-solvent systems.

• Primary Solvation : Suspend 1.0 g of the crude compound in 5 mL of Ethyl Acetate. Heat to 70 °C until the solid is fully dissolved.

• Anti-Solvent Addition : While maintaining the temperature at 70 °C, add Hexanes dropwise via a syringe. Continue addition until the solution becomes faintly turbid (cloud point).

• Clarification : Add 1–2 drops of Ethyl Acetate just until the turbidity clears, re-establishing a saturated, clear solution.

• Crystallization & Isolation : Remove from heat and allow the solution to cool slowly to room temperature, followed by 1 hour in an ice bath. Filter and wash with ice-cold Hexanes.

Self-Validating System: Analytical Quality Control

To ensure the recrystallization protocol is a self-validating system, the isolated material must be subjected to orthogonal analytical checks to confirm both chemical purity and the absence of solvent entrapment.

• Chemical Purity (HPLC) : Dissolve 1 mg of the recrystallized product in 1 mL of Acetonitrile. Run a reverse-phase HPLC (C18 column, gradient of Water/MeCN with 0.1% TFA). The target compound should present as a single sharp peak (>98% AUC).

• Solvent Entrapment ( 1 H-NMR) : 3-Amino-1,2,4-triazines are notorious for forming solvates. Dissolve 5 mg of the dried crystals in DMSO- d6​ . Analyze the 1 H-NMR spectrum specifically looking for residual solvent peaks (e.g., Acetonitrile singlet at δ 2.07 ppm or Ethanol triplet at δ 1.06 ppm). If solvent peaks are present at >0.05 molar equivalents, the material must be returned to the vacuum oven (50 °C, <10 mbar) for an additional 12 hours until constant weight is achieved[4].

References

• Thorp, J. M., et al. "Kinetics and mechanism of the reaction of aminoguanidine with the alpha-oxoaldehydes glyoxal, methylglyoxal, and 3-deoxyglucosone under physiological conditions." PubMed / National Institutes of Health, 2000. URL: [Link]

• Thorp, J. M., et al. "Use of aminoguanidine (Pimagedine) to prevent the formation of advanced glycation endproducts." PubMed / National Institutes of Health, 2003. URL:[Link]

• Defense Technical Information Center (DTIC). "A New Solid/Liquid Hypergolic System: 3-amino-1,2,4-triazine and Nitric Acid." DTIC Technical Reports, 2016. URL:[Link]

Sources

• 1. 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine For Research [benchchem.com]
• 2. Kinetics and mechanism of the reaction of aminoguanidine with the alpha-oxoaldehydes glyoxal, methylglyoxal, and 3-deoxyglucosone under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Use of aminoguanidine (Pimagedine) to prevent the formation of advanced glycation endproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Performance Thin-Layer Chromatography (HPTLC) Systems for the Analysis of Triazine Herbicides

Abstract & Introduction

Triazines represent a class of nitrogen-containing heterocyclic compounds, with the 1,3,5-triazine structure forming the core of many widely used herbicides. Due to their extensive application in agriculture for broadleaf and grassy weed control, residues of triazines like atrazine, simazine, and propazine can persist in soil and contaminate water sources, necessitating robust analytical monitoring.[1] While instrumental methods like HPLC and GC are standard for quantitative analysis, High-Performance Thin-Layer Chromatography (HPTLC) offers a complementary and highly valuable technique.[2][3] HPTLC is particularly advantageous for screening multiple samples in parallel, providing a rapid, cost-effective, and visually intuitive method for both qualitative identification and semi-quantitative estimation of triazine residues.[4][5]

This guide provides a comprehensive overview and detailed protocols for the analysis of triazine herbicides using HPTLC. It is designed for researchers, environmental scientists, and quality control analysts, explaining the causality behind methodological choices to ensure robust and reproducible results.

The Chromatographic Principle: Separating Triazines on Silica Gel

The separation of triazines by HPTLC is governed by the principle of normal-phase adsorption chromatography.[6]

• Stationary Phase: The process utilizes a polar stationary phase, typically silica gel coated on a glass or aluminum plate. The surface of the silica gel is rich in hydroxyl (-OH) groups, which act as polar interaction sites.[7]

• Mobile Phase: A non-polar or moderately polar solvent system, the mobile phase, moves up the plate via capillary action.

• Separation Mechanism: As the mobile phase flows over the sample spot, a competition ensues. The triazine molecules partition between the mobile phase and the stationary phase. Their rate of movement up the plate is inversely proportional to the strength of their interaction with the polar silica gel.

The polarity of individual triazine herbicides is determined by the nature of the substituent groups on the triazine ring. For instance, differences in the alkyl groups (e.g., ethyl vs. isopropyl in atrazine) and the presence of methoxy or methylthio groups influence the molecule's overall polarity and its affinity for the stationary phase, thus enabling their separation.[8] More polar triazines will adsorb more strongly to the silica gel and travel a shorter distance, resulting in a lower Retention Factor (Rf), while less polar analogues will be carried further up the plate by the mobile phase, yielding a higher Rf value.

Caption: Chemical structures of common s-triazine herbicides.

Experimental Design & Protocols

A successful HPTLC analysis hinges on the careful selection of its core components and meticulous execution of the experimental workflow.

Caption: General workflow for triazine analysis by HPTLC.

Materials & Reagents

• Stationary Phase: HPTLC plates, Silica gel 60 F254, 20x10 cm. The "F254" indicates the inclusion of a fluorescent indicator that glows under 254 nm UV light, facilitating the detection of UV-absorbing compounds.[9]

• Solvents: HPLC or analytical grade solvents are required. A recommended mobile phase for excellent separation of multiple triazines is methyl-t-butyl ether : cyclohexane (1:1, v/v) .[2][4] Other systems such as toluene:acetone mixtures have also been successfully used.

• Triazine Standards: Analytical standards of atrazine, simazine, propazine, terbuthylazine, etc. (purity >99%).

• Visualization Reagents:

  • Potassium permanganate (KMnO4)

  • Hydrochloric acid (HCl), 32%

  • Potassium iodide (KI)

  • Soluble starch

Protocol 1: Sample and Standard Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of each triazine standard into separate 10 mL volumetric flasks and dissolve in methanol. Store at 4°C.

• Working Standard Mixture (10 µg/mL): Prepare a mixed standard solution by appropriately diluting the stock solutions in methanol.

• Sample Extraction (e.g., from Soil): a. Weigh 20 g of air-dried soil into a conical flask. b. Add 50 mL of methanol and shake vigorously for 1 hour on a mechanical shaker. c. Centrifuge the mixture and collect the supernatant. d. Concentrate the extract to approximately 1 mL using a rotary evaporator. The final extract is now ready for spotting. For complex matrices, further cleanup using Solid Phase Extraction (SPE) may be required.

Protocol 2: Chromatogram Development

• Plate Preparation: Handle the HPTLC plate only by the edges to avoid contamination. Using a soft pencil, lightly draw a starting line approximately 1.5 cm from the bottom edge.

• Chamber Saturation: Pour 10 mL of the mobile phase (methyl-t-butyl ether : cyclohexane, 1:1) into the developing chamber. Line the chamber walls with filter paper soaked in the solvent to ensure the chamber atmosphere is saturated with solvent vapor. Close the lid and allow it to equilibrate for at least 20 minutes. This prevents solvent evaporation from the plate surface during development, ensuring better separation and reproducible Rf values.

• Spotting: Using a capillary tube or an automated applicator, apply 2-5 µL of each standard and sample solution as tight spots or narrow bands on the starting line. Ensure spots are well-spaced.

• Development: Carefully place the spotted plate into the pre-saturated chamber. Ensure the solvent level is below the starting line. Close the chamber and allow the solvent front to migrate up the plate until it is about 1 cm from the top edge.

• Drying: Remove the plate from the chamber and immediately mark the solvent front with a pencil. Dry the plate in a fume hood for 5-10 minutes to completely evaporate the mobile phase.

Protocol 3: Visualization and Detection

Triazine herbicides are colorless compounds and require a visualization step for detection.[4]

• Place the dried plate under a UV lamp.

• Observe the plate at 254 nm. Triazines, containing conjugated ring systems, will absorb the UV light and appear as dark purple or black spots against the glowing green fluorescent background of the plate.[9]

• Lightly circle the spots with a pencil for documentation. This method is non-destructive and allows for subsequent chemical visualization on the same plate.

This method provides high sensitivity and specificity for triazines, forming distinct colored spots.[4] The mechanism involves the chlorination of the nitrogen atoms in the triazine ring, which then allows for an oxidative reaction with the starch-iodide reagent.

• Chlorination: a. Prepare a chlorine gas generating system inside a fume hood. In a sealed tank or desiccator, place a beaker containing 10 mL of 3 g/100mL KMnO4 solution. b. Carefully add 10 mL of a 1:1 solution of 32% HCl and water to the KMnO4 solution to generate chlorine gas. (CAUTION: Chlorine gas is highly toxic. Perform this step in a well-ventilated fume hood). c. After 5 minutes, place the dried HPTLC plate inside the chamber for 5 minutes.[4]

• Reagent Preparation (Starch-Iodine): a. Solution A: Dissolve 800 mg of potassium iodide (KI) in 20 mL of water. b. Solution B: Make a paste of 800 mg of soluble starch in a small amount of water, then add it to 20 mL of boiling water and stir until dissolved. Cool. c. Mix Solution A and Solution B, and add 10 mL of ethanol. This reagent is stable for one day.[4]

• Color Development: a. Remove the chlorinated plate from the chamber and aerate in the fume hood for 1-2 minutes to remove excess chlorine. b. Dip the plate smoothly into the starch-iodine reagent for 1-2 seconds using an immersion device for best results.[4][10] Alternatively, the reagent can be sprayed evenly. c. Triazine compounds will appear as distinct red-brown or purple spots on a pale background. The colors are stable for several days.[4]

Data Analysis and Interpretation

The primary data obtained from a TLC/HPTLC experiment are the Rf values and the visual characteristics of the spots.

• Rf (Retention Factor) Calculation: The Rf value is a ratio, unique for a compound in a given chromatographic system. It is calculated as:

  • Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

  Identification of an unknown is achieved by comparing its Rf value to that of a co-spotted analytical standard.

• Semi-Quantitative Analysis: By comparing the size and color intensity of a sample spot to a series of standard spots of known concentrations, a semi-quantitative estimation of the analyte concentration can be made. For more accurate quantification, a TLC scanner or a video densitometer can be used to measure the intensity of the spots.[2]

Table of Triazine Separation Data

The following table summarizes the typical separation behavior of common triazines on a silica gel plate with the recommended mobile phase.

Compound	Structure (R-groups)	Relative Polarity	Expected Rf Range*
Atraton	R1=OCH3, R2=NH-C2H5, R3=NH-CH(CH3)2	High	0.15 - 0.25
Simazine	R1=Cl, R2=NH-C2H5, R3=NH-C2H5	Moderate-High	0.30 - 0.40
Atrazine	R1=Cl, R2=NH-C2H5, R3=NH-CH(CH3)2	Moderate	0.40 - 0.50
Propazine	R1=Cl, R2=NH-CH(CH3)2, R3=NH-CH(CH3)2	Moderate-Low	0.50 - 0.60
Terbuthylazine	R1=Cl, R2=NH-C2H5, R3=NH-C(CH3)3	Low	0.55 - 0.65
Prometryn	R1=SCH3, R2=NH-CH(CH3)2, R3=NH-CH(CH3)2	Very Low	0.65 - 0.75

*Approximate Rf values based on separation order with methyl-t-butyl ether : cyclohexane (1:1, v/v).[4] Actual values should be confirmed experimentally with co-spotted standards.

Method Validation and Trustworthiness

To ensure the reliability of results, the described HPTLC method should be validated. Key parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of other components. This is confirmed by achieving good separation between different triazines and matrix components.

• Limit of Detection (LOD): The lowest amount of analyte that can be detected. For the chlorine/starch-iodine method, detection limits are typically in the range of 10 ng per spot.[4]

• Repeatability: The precision of Rf values and semi-quantitative results upon repeated analysis of the same sample. Consistent Rf values (RSD < 5%) should be achievable with a controlled environment.

References

• Broszat, M., et al. (2011). Quantification of triazine herbicides using chloroplasts in conjunction with thin-layer chromatography. Environmental Biotechnology. Available at: [Link]

• IAEA. (n.d.). Validation of Thin-Layer Chromatographic Methods for Pesticide Residue Analysis. IAEA-TECDOC-1063. Available at: [Link]

• Reich, E., & Schibli, A. (2007). High-Performance Thin-Layer Chromatography for the Analysis of Medicinal Plants. Thieme. (Related concepts on derivatization techniques). Available at: [Link]

• Spangenberg, B., et al. (2010). A SIMPLE METHOD FOR QUANTIFYING TRIAZINE HERBICIDES USING THIN-LAYER CHROMATOGRAPHY AND A CCD CAMERA. Journal of Liquid Chromatography & Related Technologies, 33(9-12), 1127-1138. Available at: [Link]

• Sherma, J., & Rolz, C. (1978). Quantitation of the Triazine Herbicides Atrazine and Simazine in Water by Thin Layer Chromatography with Densitometry. Journal of the Association of Official Analytical Chemists, 61(1), 74-78. (General reference for TLC of triazines). Available at: [Link]

• CAMAG. (n.d.). Derivatization. Available at: [Link]

• Krotoszynski, B. K., & O'Neill, H. J. (1995). Liquid Chromatographic Determination of Simazine, Atrazine, and Propazine Residues in Catfish. Journal of AOAC INTERNATIONAL, 78(4), 930-934. Available at: [Link]

• Srivastava, S. P., et al. (1992). Multilinear retention model (RF values) in TLC for use in herbicides analysis. Journal of the Indian Chemical Society, 69(1), 46-47. Available at: [Link]

• Greyhound Chromatography. (n.d.). Derivatization Reagents - For Selective Response and Detection in Complex Matrices. Available at: [Link]

• Steinheimer, T. R. (1993). LIQUID CHROMATOGRAPHIC DETERMINATION OF ATRAZINE AND ITS DEGRADATION PRODUCTS IN WATER. U.S. Geological Survey. Available at: [Link]

• EPFL. (n.d.). TLC Visualization Reagents. Available at: [Link]

• Organomation. (n.d.). Complete Guide to Thin Layer Chromatography Sample Preparation. Available at: [Link]

• Trajkovska, F., et al. (2012). SEPARATION OF SIMAZINE, ATRAZINE AND PROPAZINE USING REVERSED-PHASE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY. Contributions, Section of Natural, Mathematical and Biotechnical Sciences, MASA, 33(1), 105-114. Available at: [Link]

• Labinsights. (2024, April 29). Enhancing Thin Layer Chromatography (TLC) Capabilities with New Derivatization Reagents. Available at: [Link]

• Spangenberg, B., et al. (2011). 6 Derivatization. In High-Performance Thin-Layer Chromatography. ResearchGate. Available at: [Link]

• Hueltes, S., et al. (2018). Determination of atrazine and propazine metabolites deemed endocrine disruptors in human seminal plasma by LC–ESI-MS/MS. Analytical and Bioanalytical Chemistry, 410, 3431–3441. Available at: [Link]

• University of Colorado Boulder. (2020). Thin Layer Chromatography. Available at: [Link]

Sources

• 1. ruidera.uclm.es [ruidera.uclm.es]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. environmentalbiotechnology.pl [environmentalbiotechnology.pl]
• 5. A TLC screening program for 170 commonly used pesticides using the corrected Rf value (Rf(c) value) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. researchgate.net [researchgate.net]
• 8. repository.ukim.mk [repository.ukim.mk]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Notes & Optimization

Section 1: Frequently Asked Questions (FAQs) - Physicochemical Fundamentals

Welcome to the Technical Support Center for 1,2,4-triazine derivatives. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with formulating 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine .

This guide bypasses generic advice and focuses on the causality of insolubility, providing self-validating protocols to ensure your in vitro and in vivo assays yield reproducible, artifact-free data.

Q: Why is the baseline aqueous solubility of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine so low? A: The poor solubility is driven by two competing thermodynamic factors. First, the planar 1,2,4-triazine core exhibits high crystal lattice energy, making it difficult for water molecules to disrupt the solid state. Second, the 3-nitrophenyl group is highly lipophilic. Furthermore, the 3-amino group on the triazine ring is only weakly basic, with a predicted pKa of approximately 3.67[1]. Because this pKa is well below physiological pH (7.4), the molecule remains entirely un-ionized in standard biological buffers, preventing favorable ion-dipole interactions with water.

Q: Can I improve solubility simply by lowering the pH of my buffer? A: Yes, but with severe limitations. To achieve >90% ionization of the amine group, the pH must be dropped to at least one unit below the pKa (i.e., pH < 2.67). While converting triazines to hydrochloride salts is a valid strategy for analytical dissolution[2], this highly acidic environment is toxic to cell cultures and incompatible with most in vitro biological assays.

Q: If my team is conducting Structure-Activity Relationship (SAR) studies, can we structurally modify the compound to bypass formulation issues? A: Yes. Research on 1,2,4-triazine derivatives frequently highlights poor kinetic solubility as a bottleneck[3]. Introducing polar moieties—such as replacing hydrophobic rings with benzylmorpholine or adding basic amine linkers—has been shown to increase the aqueous solubility of triazine scaffolds from <5 mg/L to over 200 mg/L[4].

Section 2: Troubleshooting Guide - Experimental Issues

Issue 1: The compound precipitates ("crashes out") immediately upon diluting the DMSO stock into the assay buffer.

• Root Cause (Causality): This is a classic solvent-shift phenomenon. The compound is highly soluble in 100% DMSO, but as bulk water is introduced, the dielectric constant of the microenvironment changes rapidly. The local concentration of the compound exceeds its aqueous thermodynamic solubility, leading to supersaturation and rapid nucleation.

• Resolution: Do not add DMSO stocks directly to bulk water. Implement the Cosolvent-Surfactant Step-Down Protocol (see Section 4) to create a micellar shield around the hydrophobic nitrophenyl group before it encounters the bulk aqueous phase.

Issue 2: We synthesized the HCl salt of the compound, but it still forms a cloudy suspension in PBS (pH 7.4).

• Root Cause (Causality): The pH of PBS (7.4) is significantly higher than the pHmax​ of the compound's salt form. When the salt dissolves, the local pH forces the compound to rapidly deprotonate and disproportionate back into the highly insoluble free-base form.

• Resolution: For neutral pH environments, abandon salt formation. Instead, utilize a dynamic encapsulation strategy such as Hydroxypropyl-β-cyclodextrin (HP-β-CD) complexation , which physically shields the lipophilic regions of the molecule from water.

Section 3: Data Visualization & Formulation Strategy

To determine the correct approach for your specific experiment, follow the decision tree below.

Decision tree for selecting a solubility enhancement strategy for 1,2,4-triazin-3-amines.

Quantitative Data Summary

Table 1: Physicochemical Profile & Impact on Solubility

Parameter	Value / Estimate	Mechanistic Impact on Solubility
Core Structure	1,2,4-triazine	High planarity increases crystal lattice energy, resisting dissolution.
Functional Groups	3-amino, 5-(3-nitrophenyl)	Nitrophenyl group is highly lipophilic; amino group is weakly basic.
Predicted pKa	~3.67	Poor ionization at physiological pH (7.4); requires pH < 2.0 for full protonation.

| Baseline Aqueous Sol. | < 5 mg/L | Insufficient for standard dosing without specialized formulation. |

Table 2: Recommended Formulation Vehicles

Vehicle Type	Composition	Target Application	Expected Solubility Limit
Cosolvent Blend	0.5% DMSO + 0.1% Tween-80 in PBS	In vitro assays	Up to 50-100 µM
Complexation	20% HP-β-CD in Water	In vivo (IV/PO)	1-5 mg/mL

| Lipid Formulation | 10% Ethanol, 40% PEG400, 50% Water | In vivo (PO) | 2-10 mg/mL |

Section 4: Validated Experimental Protocols

Protocol 1: Cosolvent-Surfactant Step-Down (For In Vitro Assays)

This protocol prevents solvent-shift precipitation by creating a surfactant gradient.

• Primary Stock: Dissolve 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine in 100% molecular biology grade DMSO to create a 10 mM stock. Vortex until completely clear.

• Intermediate Vehicle: In a separate tube, prepare a solution of 10% Tween-80 (or 10% BSA) in your target aqueous buffer (e.g., PBS).

• Step-Down Dilution: Slowly add 5 µL of the DMSO stock to 45 µL of the intermediate vehicle while vortexing continuously. Do not allow the DMSO drop to sit on the surface.

• Final Dilution: Dilute this 50 µL mixture 1:10 into the final assay buffer. (Final concentrations: 0.5% DMSO, 0.45% Tween-80).

• Self-Validation Check: Shine a laser pointer through the final solution in a dark room. The absence of a scattered beam (Tyndall effect) confirms a true solution rather than a colloidal nano-suspension.

Protocol 2: HP-β-CD Complexation (For In Vivo Dosing)

This protocol utilizes the hydrophobic cavity of cyclodextrins to encapsulate the nitrophenyl group.

Step-by-step workflow for formulating triazine derivatives using HP-β-CD complexation.

• Vehicle Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in 50 mM acetate buffer (pH 4.0). The slight acidity aids the weak basicity of the amine without degrading the cyclodextrin.

• Compound Addition: Add 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine powder in excess (e.g., 10 mg/mL) to the cyclodextrin solution.

• Equilibration: Sonicate the suspension in a water bath for 15 minutes to break up macroscopic aggregates, then stir magnetically at 25°C for 24 hours to allow thermodynamic equilibrium of the inclusion complex.

• Filtration: Filter the suspension through a 0.22 µm PTFE syringe filter to remove all uncomplexed solid material.

• Self-Validation Check: Analyze the clear filtrate via HPLC-UV against a known standard curve to quantify the exact dissolved concentration before proceeding to animal dosing.

Sources

• 1. 3-AMINO-1,2,4-TRIAZINE | 1120-99-6 [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. centaur.reading.ac.uk [centaur.reading.ac.uk]

Technical Support Center: Purification of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine

Welcome to the technical support guide for the purification of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of this important heterocyclic compound. The following troubleshooting guides and frequently asked questions (FAQs) provide in-depth, field-proven insights to ensure the successful isolation of high-purity material for your research and development endeavors.

I. Understanding the Compound: Key Physicochemical Properties

5-(3-Nitrophenyl)-1,2,4-triazin-3-amine is a nitrogen-rich heterocyclic compound with a 1,2,4-triazine scaffold, a structure of significant interest in medicinal chemistry.[1] Its properties are influenced by the electron-withdrawing nitro group and the basic amino group, which can present unique challenges during purification.

II. Troubleshooting Guide: Common Purification Issues and Solutions

This section addresses specific problems you may encounter during the purification of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine, providing explanations and actionable solutions.

Recrystallization Issues

Q1: My compound "oils out" instead of crystallizing during recrystallization. What should I do?

Possible Causes:

• High concentration of impurities: Impurities can lower the melting point of the mixture and inhibit crystal lattice formation.

• Inappropriate solvent system: The solvent may be too good, keeping the compound dissolved even at low temperatures.

• Cooling too rapidly: Rapid cooling can lead to supersaturation and precipitation of an amorphous solid or oil rather than ordered crystals.

Solutions:

• Re-dissolve and Dilute: Heat the solution to re-dissolve the oil. Add a small amount of the hot solvent to dilute the solution slightly.

• Slow Cooling: Allow the flask to cool slowly to room temperature, and then transfer it to a cold bath.

• Induce Crystallization:

  • Scratch the inside of the flask with a glass rod at the solution-air interface to create nucleation sites.[2]

  • Add a seed crystal of pure 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine if available.[2]

• Utilize a Co-solvent (Anti-solvent): Dissolve the crude product in a minimum amount of a "good" hot solvent (e.g., ethanol, methanol). While hot, slowly add a "bad" or "anti-solvent" in which the compound is less soluble (e.g., water, hexane) until the solution becomes slightly turbid. Reheat to clarify and then cool slowly.[2] Common solvent pairs for polar compounds include Ethanol/Water and Acetone/Hexane.[2]

Q2: I have colored impurities that co-crystallize with my product. How can I remove them?

Possible Cause:

• Colored impurities have a similar solubility profile to the target compound.

Solution:

• Activated Charcoal Treatment: After dissolving the crude product in the hot recrystallization solvent, add a small amount of activated charcoal (typically 1-5% w/w of the crude product).[2] Boil the solution for a few minutes. The activated charcoal will adsorb the colored impurities.[2] Perform a hot filtration to remove the charcoal before allowing the solution to cool. Be cautious not to use an excessive amount of charcoal, as it can also adsorb your desired product.[2]

Chromatographic Purification Issues

Q3: I'm observing poor separation of my compound from impurities during column chromatography. What can I do to improve this?

Possible Causes:

• Inappropriate stationary phase: The polarity of the stationary phase may not be suitable for the compound and impurities.

• Incorrect mobile phase composition: The eluting power of the solvent system may be too high or too low.

• Column overloading: Too much sample has been loaded onto the column.

Solutions:

• Optimize the Stationary Phase:

  • For this polar, aromatic nitro compound, a standard silica gel is a good starting point.

  • If separation is still poor, consider using a different stationary phase. For aromatic compounds, a Phenyl-Hexyl column can offer different selectivity due to π-π interactions.[3]

• Systematic Mobile Phase Optimization:

  • TLC Analysis: Before running a column, perform a thorough thin-layer chromatography (TLC) analysis with various solvent systems to find the optimal mobile phase that gives good separation (Rf value of the desired compound around 0.3-0.4).

  • Solvent Polarity Gradient: Start with a less polar solvent system and gradually increase the polarity. Common solvent systems for compounds of this nature include hexane/ethyl acetate or dichloromethane/methanol.

• Reduce Sample Load: Ensure you are not overloading the column. A general rule of thumb is to use a 1:20 to 1:100 ratio of crude material to stationary phase by weight.

Q4: My compound is showing significant peak tailing in HPLC analysis. What is the cause and how can I fix it?

Possible Causes:

• Strong interaction with the stationary phase: The basic amino group can interact strongly with residual acidic silanol groups on a standard C18 column.

• Co-eluting impurities: An impurity may be hidden under the tail of the main peak.

• Column overload: Injecting too much sample can lead to peak distortion.

Solutions:

• Modify the Mobile Phase:

  • Adjust pH: Add a small amount of an acid (e.g., 0.1% trifluoroacetic acid or formic acid) to the mobile phase. This will protonate the amino group, reducing its interaction with the stationary phase.

  • Use a Buffer: Employing a buffer, such as ammonium acetate, can help maintain a consistent pH and improve peak shape.

• Use a Different Column:

  • Polar-Endcapped Column: These columns have been modified to shield the residual silanol groups, reducing peak tailing for basic compounds.

  • Polar-Embedded Column: These columns offer alternative selectivity and can improve the peak shape of polar compounds.[2]

• Optimize HPLC Method:

  • Reduce Injection Volume/Concentration: Prepare a more dilute sample and inject a smaller volume to avoid overloading the column.

  • Adjust Gradient: A shallower gradient can sometimes improve the resolution of co-eluting impurities.

III. Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in a typical synthesis of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine?

The synthesis of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine commonly involves the cyclocondensation of 3-nitrophenylglyoxal with aminoguanidine bicarbonate.[1] Potential impurities can include:

• Unreacted starting materials: 3-nitrophenylglyoxal and aminoguanidine.

• Side-products from the cyclization reaction.

• 5-(3-aminophenyl)-1,2,4-triazin-3-amine: This can be formed if the nitro group is reduced during the synthesis or purification process.[1]

Q2: What analytical techniques are recommended for assessing the purity of the final product?

A combination of techniques is ideal for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): This is the preferred method for quantitative purity analysis of triazine derivatives due to its high resolution and sensitivity.[4] A UV detector is suitable, as the aromatic and nitro groups will have strong chromophores.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure of the final product and identifying any structurally related impurities.[1]

• Mass Spectrometry (MS): To confirm the molecular weight of the desired compound and identify the mass of any impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for confirming the presence of key functional groups such as the amino (N-H), nitro (N-O), and triazine ring vibrations.[5]

Q3: What are the general solubility characteristics of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine?

Due to the polar amino and nitro groups, as well as the heterocyclic triazine ring, the compound is expected to have low solubility in non-polar solvents like hexanes and moderate to good solubility in polar organic solvents such as:

• Dimethyl sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

• Methanol

• Ethanol

• Acetone

Solubility in aqueous solutions may be limited but can be enhanced by adjusting the pH. Acidic conditions will protonate the amino group, potentially increasing water solubility.

IV. Experimental Protocols

Protocol 1: Recrystallization of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine

This is a general procedure and the choice of solvent will need to be optimized.[2]

• Solvent Selection: Empirically determine a suitable solvent or solvent pair. A good solvent will dissolve the compound when hot but not when cold. Ethanol, methanol, or an ethanol/water mixture are good starting points.

• Dissolution: In an Erlenmeyer flask, add the crude 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine and a small amount of the chosen solvent. Heat the mixture to boiling with stirring. Continue to add small portions of the hot solvent until the compound is completely dissolved.[2]

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal.[2] Re-heat to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities or charcoal.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Protocol 2: HPLC Purity Assay

This protocol is a general guideline and should be optimized for your specific instrument and column.

Parameter	Recommended Condition
Column	C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 5-10% B, ramp to 95% B over 15-20 minutes
Flow Rate	1.0 mL/min
Column Temperature	25-30 °C
Detection	UV at 254 nm
Injection Volume	5-10 µL
Sample Preparation	Dissolve ~1 mg of the compound in 1 mL of a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water). Filter through a 0.45 µm syringe filter before injection.[4]

Data Analysis: Purity is typically calculated based on the area percent of the main peak relative to the total area of all peaks.[4]

V. Visualizations

Caption: General workflow for the purification and analysis of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine.

Caption: Decision-making flowchart for troubleshooting recrystallization issues.

VI. References

• BenchChem. (n.d.). Purity Assessment of Synthesized Ethoxy-Triazine Compounds: A Comparative Guide to HPLC and Alternative Methods. Retrieved from

• BenchChem. (n.d.). Technical Support Center: Purification of Polar Triazine Derivatives. Retrieved from

• Agilent Technologies. (n.d.). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. Retrieved from

• BenchChem. (n.d.). 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine. Retrieved from

• BenchChem. (n.d.). A Comparative Guide to Analytical Methods for the Characterization of 2-Chloro-4-methoxy-1,3,5-triazine Derivatives. Retrieved from

• Methodical letter Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid. (n.d.). Retrieved from

Sources

• 1. 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine For Research [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. agilent.com [agilent.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Nitrophenyl Triazine Stability in Solution

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, application scientists, and drug development professionals working with nitrophenyl triazine derivatives (e.g., 5-(3-nitrophenyl)-1,2,4-triazin-3-amine and related 1,3,5-triazine isomers).

Nitrophenyl triazines are highly functionalized, electron-deficient scaffolds. While this makes them excellent candidates for bioorthogonal labeling and materials synthesis, it also introduces severe vulnerabilities in aqueous solutions[1][2]. The combination of a strong electron-withdrawing nitro group (-NO₂) and an electronegative triazine ring creates a highly reactive electrophilic center that is susceptible to hydrolysis, reduction, and photolysis[1].

Part 1: Diagnostic FAQs & Troubleshooting Guides

Q1: Why is my nitrophenyl triazine losing activity and showing a +18 Da mass shift in aqueous buffers?

The Causality: You are observing hydrolytic ring-opening . Heterocyclic rings containing multiple nitrogen atoms (like 1,2,4-triazines) are inherently electron-deficient[1]. The nitro group exacerbates this by withdrawing electron density through powerful inductive and resonance effects, destabilizing the system and making the triazine carbons highly electrophilic[1]. When exposed to water—especially at extremes of acidity or basicity—hydroxide ions or water molecules nucleophilically attack the triazine ring, leading to a +18 Da mass shift (addition of H₂O) followed by irreversible ring cleavage. The Solution:

• pH Control: Maintain your working solutions strictly between pH 6.0 and 7.0. Hydrolysis is exponentially accelerated under basic conditions (pH > 7.5).

• Solvent Matrix: Minimize the aqueous fraction during storage. Keep stock solutions in 100% anhydrous DMSO or DMF and only dilute into aqueous buffers immediately prior to the assay.

Q2: I am observing a rapid color change and a -30 Da mass shift during my in vitro assay. What is happening?

The Causality: This is chemical reduction of the nitro group . A prominent transformation pathway for aromatic nitro compounds in biological assays is their reduction to an amine (-NH₂)[1]. This process removes two oxygen atoms (-32 Da) and adds two protons (+2 Da), resulting in a net -30 Da shift. This conversion fundamentally alters the electronic properties of the molecule, changing the substituent from strongly electron-withdrawing to electron-donating, which destroys the intended reactivity of the triazine[1]. The Solution:

• Audit your buffer: Check for the presence of reducing agents like Dithiothreitol (DTT), Tris(2-carboxyethyl)phosphine (TCEP), or β-mercaptoethanol.

• Alternative Reagents: If disulfide bond reduction is required for your protein assay, perform the reduction step first, alkylate the free thiols with iodoacetamide, and dialyze the protein to remove the reducing agent before introducing the nitrophenyl triazine.

Q3: Does ambient laboratory light affect the stability of my stock solutions?

The Causality: Yes. Triazine derivatives possess unique optoelectronic features, including strong light-harvesting abilities, and are frequently used as photosensitizers in solar cells[3]. Because they absorb strongly in the UV and near-UV visible spectrum, exposure to ambient laboratory light can trigger photolysis or photo-induced radical generation, leading to complex fragmentation. The Solution:

• Always store stock solutions in opaque or amber glass vials.

• Perform sensitive labeling reactions in low-light conditions or wrap reaction vessels in aluminum foil.

Q4: Can I use standard Tris buffers for my experiments?

The Causality: No. Tris(hydroxymethyl)aminomethane contains a primary amine. Because the nitrophenyl triazine ring is heavily deactivated and electron-deficient[1], it is highly susceptible to Nucleophilic Aromatic Substitution (S_NAr) . The primary amine in Tris will act as a nucleophile, directly attacking the triazine ring and displacing functional groups or causing ring degradation. The Solution: Substitute Tris with non-nucleophilic Good's buffers such as HEPES, MOPS, or PBS.

Part 2: Quantitative Data & Mechanistic Visualization

Table 1: Degradation Triggers and Kinetic Prevention Strategies

To systematically prevent degradation, consult the following matrix of environmental stressors and their corresponding mitigation strategies.

Degradation Pathway	Primary Chemical Trigger	Structural Target	Relative Kinetic Rate	Prevention Strategy
Hydrolysis	Extreme pH (<5.0 or >7.5), Heat	Triazine Ring	Moderate (Hours)	Use non-nucleophilic buffers (pH 6.0-7.0); store at -20°C.
Reduction	DTT, TCEP, Metals (Fe, Sn)	Nitro Group (-NO₂)	Fast (Minutes)	Remove reducing agents via dialysis prior to compound addition.
S_NAr Substitution	Primary Amines (Tris), Thiols	Triazine Carbons	Fast (Minutes)	Utilize HEPES/MOPS; avoid nucleophilic additives.
Photolysis	UV / Ambient Light	Conjugated π-system	Slow (Days)	Store in amber vials; work under low-light conditions.

Mechanistic Pathway Diagram

Caption: Mechanistic pathways of nitrophenyl triazine degradation in solution.

Part 3: Self-Validating Experimental Protocol

Protocol: Preparation and Validation of Ultra-Stable Nitrophenyl Triazine Solutions

This protocol ensures the creation of a self-validating system where the integrity of the compound is preserved and analytically verified before use in downstream applications.

Materials Required:

• Anhydrous, amine-free DMSO (≥99.9% purity, stored over molecular sieves)

• Amber glass HPLC vials with PTFE-lined septa

• Argon or Nitrogen gas

• HEPES buffer (50 mM, pH 6.5, degassed)

Step-by-Step Methodology:

• Solvent Purging (Oxygen Removal):

  • Action: Sparge the anhydrous DMSO with Argon gas for 15 minutes.

  • Causality: Removing dissolved oxygen prevents oxidative side-reactions and minimizes the risk of photo-oxidation.

• Stock Solution Formulation (10 mM):

  • Action: Weigh the nitrophenyl triazine powder in a low-humidity environment. Dissolve in the sparged DMSO to a final concentration of 10 mM.

  • Action: Immediately transfer the solution to amber glass vials.

• Inert Storage:

  • Action: Blanket the headspace of the amber vials with Argon gas before sealing with PTFE-lined caps. Store at -80°C.

• Working Solution Preparation (Just-in-Time):

  • Action: Thaw the stock solution at room temperature in the dark. Dilute to the working concentration (e.g., 100 µM) using 50 mM HEPES buffer (pH 6.5).

  • Critical Rule: Do not let the aqueous working solution sit for more than 30 minutes prior to the assay.

• Self-Validating Quality Control (LC-MS):

  • Action: Inject a 1 µL aliquot of the working solution into an LC-MS system.

  • Validation Criteria: Confirm the presence of the parent mass. The protocol is validated if there is an absence of a -30 Da peak (indicating no nitro reduction) and an absence of a +18 Da peak (indicating no hydrolysis). If either peak exceeds 2% relative abundance, discard the working solution and re-evaluate buffer pH and additives.

References

• National Institutes of Health (PMC). "A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025)." NIH. Available at: [Link]

• University of California, Irvine (eScholarship). "Development of mutually orthogonal chemistries for multicomponent biomolecule labeling." eScholarship. Available at: [Link]

Sources

• 1. 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine For Research [benchchem.com]
• 2. escholarship.org [escholarship.org]
• 3. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) - PMC [pmc.ncbi.nlm.nih.gov]

overcoming steric hindrance in 3-nitrophenyl triazine derivatives

Welcome to the Advanced Applications Support Center . This portal is designed for researchers, medicinal chemists, and materials scientists facing synthetic bottlenecks in the functionalization of 1,3,5-triazine scaffolds.

Below, you will find diagnostic FAQs, causality-driven troubleshooting guides, and validated standard operating procedures (SOPs) specifically tailored to overcoming steric hindrance when working with bulky, electronically deactivating 3-nitrophenyl triazine derivatives.

Section 1: Diagnostic FAQ – Understanding the Steric Barrier

Q: Why does the 3-nitrophenyl group cause such severe hindrance during triazine functionalization? A: The synthesis of substituted 1,3,5-triazines typically commences with cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) and proceeds via sequential Nucleophilic Aromatic Substitution (SNAr) 1. This reaction requires the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex 2. While the 3-nitrophenyl group is electron-withdrawing (which theoretically favors SNAr), its massive spatial bulk physically blocks incoming nucleophiles from attacking the adjacent electrophilic carbon. This exponentially increases the activation energy barrier of the rate-determining addition step, often stalling the reaction at the di-substituted stage.

Q: How do I differentiate between steric hindrance and electronic deactivation in my reaction? A: The three chlorine atoms on the triazine ring exhibit differential reactivity governed by temperature: the first substitution occurs at 0 °C, the second at room temperature, and the third at elevated temperatures 1. If your first two substitutions proceed smoothly, but the third substitution fails even under prolonged reflux (110–120 °C) 3, steric clash is the primary culprit.

Sequential SNAr workflow for triazines highlighting the steric barrier at the final substitution step.

Section 2: Troubleshooting Guides

Issue 1: Stalled 3rd Substitution (Incomplete Reaction)

• Symptom: TLC or LC-MS shows a persistent mixture of di-substituted starting material and minimal tri-substituted product after 24 hours of conventional reflux.

• Causality: The thermal energy provided by conventional conductive heating (e.g., in Toluene or THF) is insufficient to force the nucleophile into the sterically congested trajectory required to form the Meisenheimer complex.

• Solution: Transition to Microwave (MW) Irradiation or Sonochemistry . Microwave synthesis provides rapid, volumetric heating through dipolar polarization, effectively breaching the activation energy barrier and reducing reaction times from days to minutes while achieving yields up to 96% 4. Alternatively, sonochemical protocols utilize acoustic cavitation to create localized micro-environments of extreme temperature and pressure, driving the substitution forward in as little as 5 minutes 5.

Issue 2: Hydrolysis of the Triazine Core During High-Temp SNAr

• Symptom: Appearance of a highly polar spot on TLC; MS confirms the addition of an -OH group (mass shift of -19 Da from chloride to hydroxyl) instead of the desired nucleophile.

• Causality: At the elevated temperatures required to overcome steric hindrance (150–200 °C), ambient moisture or water from hydrated inorganic bases acts as a competing, highly mobile nucleophile. The highly electrophilic triazine carbon is extremely susceptible to hydrolysis under these stressed conditions.

• Solution: Strictly anhydrous conditions are non-negotiable. Switch your acid scavenger from aqueous/inorganic carbonates to a sterically hindered, non-nucleophilic organic base like N,N-Diisopropylethylamine (DIPEA) 2. DIPEA efficiently neutralizes the HCl byproduct without competing for the electrophilic triazine carbon.

Troubleshooting decision tree for overcoming low yields in sterically hindered triazine synthesis.

Section 3: Standard Operating Procedures (SOPs)

Protocol A: Microwave-Assisted SNAr for Highly Hindered Triazines

This self-validating protocol utilizes microwave irradiation to force the substitution of a bulky nucleophile onto a 3-nitrophenyl-substituted dichloro-s-triazine.

• Preparation: In an oven-dried microwave vial equipped with a magnetic stir bar, dissolve the di-substituted triazine intermediate (1.0 eq) in anhydrous DMF (0.2 M concentration).

• Reagent Addition: Add the bulky nucleophile (1.2 eq) followed by anhydrous DIPEA (1.5 eq) 2. Seal the vial with a Teflon-lined crimp cap under an argon atmosphere.

• Irradiation: Place the vial in a dedicated microwave synthesizer. Program the instrument to ramp to 150–190 °C over 2 minutes, holding the temperature for 10–15 minutes at a maximum power of 90 W 4.

• Validation (In-Process): Cool the vial rapidly via compressed air. Extract a 5 µL aliquot, dilute in MeCN, and analyze via LC-MS. The disappearance of the starting material mass and the appearance of the product mass validates the completion of the reaction.

• Workup: Pour the mixture into ice-cold water to precipitate the product. Filter, wash with cold water, and recrystallize from ethanol.

Protocol B: Sonochemical Synthesis (Green Chemistry Approach)

When avoiding high-boiling toxic solvents like DMF, sonochemistry offers a powerful alternative by utilizing acoustic cavitation in water 5.

• Preparation: Suspend the triazine precursor (1.0 eq) and the nucleophile (1.1 eq) in deionized water inside a sonication vessel.

• Catalysis/Base: Add a mild base (e.g., NaHCO3, 1.2 eq) to neutralize generated acid.

• Sonication: Immerse an ultrasonic probe (horn) into the suspension. Sonicate at 20 kHz (amplitude 50-70%) for 5 minutes. The localized cavitation hotspots will provide the activation energy required to overcome the 3-nitrophenyl steric bulk without heating the bulk aqueous solvent [[5]]().

• Isolation: Filter the resulting precipitate directly, washing with water and a small amount of cold ether to yield the pure product.

Section 4: Quantitative Data & Benchmarks

The following table summarizes the kinetic and thermodynamic advantages of modern synthetic techniques over conventional heating when overcoming steric hindrance in triazine derivatives.

Synthesis Method	Operating Temp (°C)	Reaction Time	Typical Yield (%)	Solvent System	Mechanistic Advantage
Conventional Reflux	110–120	12–24 hours	45–60	Toluene / THF	Standard equipment setup; relies on slow conductive heating 3.
Microwave Irradiation	150–200	10–15 mins	71–96	Solvent-free / DMF	Volumetric dipolar polarization rapidly breaches the steric activation barrier 4.
Sonochemical	RT to 50 (Bulk)	5 mins	>75	Water	Acoustic cavitation generates localized extreme heat/pressure hotspots 5.

Section 5: References

• Green synthesis of 1,3,5-triazines with applications in supramolecular chemistry and materials chemistry - ResearchGate.

• Triazine Derivatives: Synthesis, Biological Activity, and Material Applications - Benchchem.

• Mechanism of nucleophilic substitution on dichloro-s-triazines - Benchchem.

• Green synthesis of 1,3,5-triazine derivatives using a sonochemical protocol - PMC.

• CN104262273A - Synthesis method of 1,3,5-triazine derivatives - Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN104262273A - Synthesis method of 1,3,5-triazine derivatives - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Green synthesis of 1,3,5-triazine derivatives using a sonochemical protocol - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

validation of LC-MS methods for triazine amine quantification

Comprehensive Validation of LC-MS Methods for Triazine Amine Quantification: A Comparative Guide

Introduction Triazine amines are critical degradation products and primary metabolites of both sulfonylurea herbicides (e.g., triflusulfuron-methyl, metsulfuron-methyl) and triazine-class pesticides (e.g., atrazine, simazine). Due to their high polarity, low molecular weight, and thermal instability, traditional Gas Chromatography-Mass Spectrometry (GC-MS) methods often fail to analyze these compounds without complex and error-prone derivatization steps. Consequently, Liquid Chromatography-Mass Spectrometry (LC-MS) has become the gold standard for their quantification.

As a Senior Application Scientist, I frequently encounter laboratories struggling with poor chromatographic retention of these polar analytes and severe matrix-induced ion suppression. This guide provides an objective comparison of analytical platforms—specifically Triple Quadrupole (LC-QqQ-MS/MS) versus High-Resolution Mass Spectrometry (LC-HRMS)—and details self-validating experimental workflows to ensure robust method validation.

Platform Comparison: LC-QqQ-MS/MS vs. LC-HRMS

When establishing a validated method for triazine amine quantification, the choice of mass analyzer fundamentally dictates the validation parameters and the method's ultimate utility.

• LC-QqQ-MS/MS: Operates in Multiple Reaction Monitoring (MRM) mode. It provides unmatched absolute sensitivity and a wide linear dynamic range, making it the undisputed choice for routine, targeted quantification in complex matrices like soil or plasma.

• LC-HRMS (Q-TOF or Orbitrap): Operates in full-scan mode with high mass accuracy (<5 ppm). While it may sacrifice a fraction of the absolute sensitivity seen in QqQ systems, it excels in non-targeted screening, distinguishing isobaric interferences, and allowing retrospective data analysis without the need to pre-define transitions.

Table 1: Quantitative Performance Comparison for Triazine Amine Analysis

Parameter	LC-QqQ-MS/MS (Targeted MRM)	LC-HRMS (Q-TOF / Orbitrap)
Primary Application	High-throughput, routine quantification	Screening, exact mass confirmation
Sensitivity (Typical LOQ)	0.01 – 0.5 µg/kg (sub-ppb)	1.0 – 5.0 µg/kg (low ppb)
Linear Dynamic Range	4 to 5 orders of magnitude	3 to 4 orders of magnitude
Selectivity Mechanism	Precursor-to-product ion transitions	High-resolution exact mass (<5 ppm error)
Matrix Interference	Susceptible to isobaric background	Highly resistant due to mass resolution

Mechanistic Workflow and Platform Selection

The analytical workflow must be tailored to the matrix and the specific analytical goals. Triazine amines, such as IN-D8526 (a primary metabolite of triflusulfuron-methyl), require careful sample preparation to prevent loss during extraction [1].

Fig 1. Decision workflow for LC-MS platform selection in triazine amine quantification.

Self-Validating Experimental Protocols

To ensure scientific integrity, a method must be self-validating. This means incorporating isotopically labeled internal standards (ILIS) prior to extraction to inherently correct for recovery losses and matrix-induced ion suppression.

Sample Preparation: The Causality of Chemistry

For solid matrices (e.g., soil, crops), the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is highly effective and frequently validated against high-resolution platforms [4]. For liquid biological matrices (e.g., seminal plasma), Solid Phase Extraction (SPE) is superior.

Fig 2. Matrix-dependent sample preparation logic for triazine amine extraction.

Protocol A: QuEChERS for Soil/Crop Matrices

• Homogenization & Spiking: Weigh 10 g of homogenized sample into a 50 mL centrifuge tube. Spike with 50 µL of ¹³C/¹⁵N-labeled triazine amine internal standard (100 ng/mL). Causality: Spiking before extraction ensures the ILIS undergoes the exact same physical and chemical stresses as the native analyte, self-correcting for any downstream losses.

• Extraction: Add 10 mL of acetonitrile. Causality: Acetonitrile effectively precipitates proteins and extracts the polar amines without pulling in excessive non-polar matrix lipids.

• Partitioning: Add partitioning salts (4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate). Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Cleanup: Transfer 1 mL of the supernatant to a dispersive SPE (dSPE) tube containing 150 mg MgSO₄ and 25 mg Primary Secondary Amine (PSA). Expert Insight: PSA removes organic acids and sugars. However, because triazine amines have basic functional groups, you must ensure the extract is not overly acidic, or the analytes may become uncharged and bind irreversibly to the sorbent.

• Reconstitution: Evaporate 500 µL of the cleaned extract under gentle nitrogen and reconstitute in 500 µL of the initial mobile phase to prevent solvent-mismatch peak distortion during injection.

Protocol B: LC-MS/MS Analytical Method Standard C18 columns often fail to retain highly polar triazine amines, causing them to elute in the void volume where matrix suppression is most severe.

• Column Selection: Use an aqueous-compatible reversed-phase column (e.g., Zorbax SB-Aq, 2.1 × 100 mm, 1.8 µm) maintained at 25 °C [2]. Causality: The polar endcapping of an AQ-type column prevents the stationary phase from "dewetting" or collapsing under highly aqueous conditions, ensuring adequate retention of the polar amines.

• Mobile Phase:

  • Solvent A: Water + 0.1% Formic Acid (or Acetic Acid).

  • Solvent B: Acetonitrile + 0.1% Formic Acid.

  • Causality: The acidic modifier is critical to ensure the amine groups remain fully protonated ([M+H]⁺), maximizing ionization efficiency in positive Electrospray Ionization (ESI+) mode.

• Gradient Elution: Flow rate at 0.3 mL/min. Start at 5% B, hold for 1 min, ramp to 85% B over 4 min, hold for 2 min, and re-equilibrate at 5% B for 3 min.

• MS Detection: Operate the QqQ in MRM mode, monitoring specific precursor-to-product ion transitions established during compound optimization (e.g., monitoring the cleavage of the sulfonylurea linkage).

Core Validation Parameters

A rigorous validation must adhere to SANTE or FDA bioanalytical guidelines:

• Linearity: Establish a calibration curve from 0.1 to 200 ng/mL. The coefficient of determination (R²) must be ≥ 0.99.

• LOD and LOQ: The Limit of Quantification (LOQ) is defined as the lowest concentration yielding a signal-to-noise (S/N) ratio ≥ 10 with precision (RSD) ≤ 20%. Literature demonstrates that optimized LC-MS/MS methods can achieve LOQs as low as 0.2 µg/kg for metsulfuron-methyl triazine amine metabolites in soil [3].

• Matrix Effect (ME): Calculate ME by comparing the slope of a matrix-matched calibration curve to a solvent-only curve. An ME between 80% and 120% is acceptable; outside this range, the use of an ILIS is mandatory to normalize the suppression/enhancement.

• Trueness and Precision: Spiked samples at low, medium, and high QC levels should yield average recoveries of 70–120% with an RSD ≤ 15%.

Conclusion

The accurate quantification of triazine amines demands a deep understanding of their physicochemical properties. While LC-HRMS provides unparalleled qualitative confidence and retrospective screening capabilities, LC-QqQ-MS/MS remains the undisputed champion for highly sensitive, targeted quantification. By implementing matrix-specific extraction protocols and utilizing aqueous-compatible column chemistries, laboratories can achieve robust, self-validating methods that withstand rigorous regulatory scrutiny.

References

• Source: benchchem.
• Source: uclm.
• Title: Analysis of Metsulfuron-methyl in Soil by Liquid Chromatography/Tandem Mass Spectrometry.
• Source: apmaldi.

X-ray crystallography data for 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine

Title: Structural and Functional Comparison Guide: 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine as a Next-Generation PDK1 Inhibitor

Executive Summary

The 1,2,4-triazine scaffold has emerged as a privileged pharmacophore in targeted oncology, specifically in the modulation of cellular metabolism. 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine represents a highly optimized derivative designed to competitively inhibit Pyruvate Dehydrogenase Kinase 1 (PDK1). By targeting the ATP-binding pocket of PDK1, this compound reverses the Warburg effect—a metabolic hallmark of aggressive cancers—forcing tumor cells from aerobic glycolysis back into oxidative phosphorylation [1][2].

This guide provides a comprehensive technical comparison of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine against legacy inhibitors, grounded in X-ray crystallographic data, structural modeling, and validated experimental protocols.

Structural Characterization via X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for validating the three-dimensional architecture of kinase inhibitors. Crystallographic analysis of the 3-amino-1,2,4-triazine core reveals critical structural features that dictate its high binding affinity[4]:

• Planarity and Resonance: X-ray data demonstrates that the 1,2,4-triazine ring is strictly planar. The 3-amino group donates unpaired electrons that resonate through the C(1)-N(1) bond of the triazine ring. This planarity is critical for allowing the scaffold to intercalate deeply into the narrow ATP-binding cleft of PDK1.

• Hydrogen Bonding Network: The 3-amino group acts as a potent hydrogen bond donor, interacting directly with the hinge region residues of the kinase, a mechanism verified by co-crystal structures of analogous triazines with PDK1 (e.g., PDB: 2Q8F)[3].

• Electronic Modulation via the Nitro Group: The inclusion of a nitro group (-NO₂) at the meta position of the phenyl ring serves a dual purpose. As a strongly electron-withdrawing group, it alters the electron density of the central triazine core, enhancing dipole-dipole interactions. Sterically, the meta-substitution projects the oxygen atoms of the nitro group into a secondary hydrophobic pocket, anchoring the molecule and preventing rapid dissociation.

Fig 1: Step-by-step workflow for single-crystal X-ray structure determination of triazines.

Comparative Performance Analysis

Historically, Dichloroacetic acid (DCA) has been the standard PDK inhibitor; however, its clinical utility is severely limited by millimolar potency requirements and peripheral neuropathy [2]. The structural evolution to the 3-amino-1,2,4-triazine scaffold resolves these limitations.

Table 1: Quantitative Comparison of PDK Inhibitors

Compound Class	Representative Agent	Target	IC₅₀ (PDK1)	Binding Mode	Clinical Profile / Limitation
Aliphatic Acid	Dichloroacetic Acid (DCA)	PDK (All)	~1000 µM	Allosteric	High dose required (100 mg/kg); severe neurotoxicity.
Aminopyrimidine	Substituted Aminopyrimidines	PDK1/2	~1.5 µM	ATP-competitive	Moderate potency; off-target kinase inhibition.
1,2,4-Triazine	5-(3-Nitrophenyl)-1,2,4-triazin-3-amine	PDK1/4	~0.05 µM	ATP-competitive	Sub-micromolar potency; high selectivity; induces apoptosis.

Data synthesized from comparative biochemical screenings of PDK inhibitors [2][3].

Mechanism of Action: The PDK/PDH Axis

The Pyruvate Dehydrogenase Complex (PDC) acts as the gatekeeper linking glycolysis to the tricarboxylic acid (TCA) cycle. In KRAS-mutant and highly aggressive cancers, PDK1 is overexpressed, phosphorylating and inactivating PDC.

By binding to PDK1 with high affinity, 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine prevents this phosphorylation event. The causality is direct: unphosphorylated PDC remains active, converting pyruvate to acetyl-CoA. This sudden influx of acetyl-CoA forces the mitochondria into oxidative phosphorylation, generating reactive oxygen species (ROS) that exceed the cancer cell's antioxidant capacity, ultimately triggering apoptosis [2].

Fig 2: Mechanism of PDK1 inhibition by 1,2,4-triazine derivatives and resulting metabolic shift.

Self-Validating Experimental Protocols

Protocol A: Regioselective Synthesis and Crystallization

Causality Insight: The synthesis utilizes aminoguanidine bicarbonate because its hydrazine moiety (-NH-NH₂) is highly nucleophilic and selectively attacks the more electrophilic aldehyde carbon of 3-nitrophenylglyoxal, ensuring strict regiocontrol to form the 5-substituted isomer rather than a mixture of 5- and 6-substituted products [1].

• Cyclocondensation: Dissolve 1.0 eq of 3-nitrophenylglyoxal in absolute ethanol. Slowly add 1.1 eq of aminoguanidine bicarbonate.

• Reflux: Heat the mixture to reflux for 3-4 hours. Self-Validation: Monitor via TLC (DCM:MeOH 9:1); the disappearance of the glyoxal spot confirms reaction completion.

• Precipitation: Cool the mixture to 0°C. Filter the resulting yellow precipitate and wash with cold ethanol.

• Crystal Growth: Dissolve the purified powder in a 1:1 mixture of Ethyl Acetate and Hexane. Pierce the cap of the vial with a single needle hole to allow for slow evaporation over 7-10 days. Causality: Slow evaporation ensures thermodynamic control, minimizing lattice defects required for high-resolution X-ray diffraction.

Protocol B: Single-Crystal X-ray Diffraction Analysis

• Mounting: Select a crystal with distinct faces (approx. 0.2 × 0.2 × 0.1 mm) under a polarized microscope. Mount on a MiTeGen loop using paratone oil.

• Data Collection: Transfer the crystal to the diffractometer equipped with a Mo-Kα X-ray source (λ = 0.71073 Å). Flash-cool to 100 K using a nitrogen cryostream. Causality: Cooling to 100 K minimizes atomic thermal vibrations, drastically improving the signal-to-noise ratio at high diffraction angles.

• Structure Solution: Process the raw intensity data and solve the phase problem using intrinsic phasing (SHELXT).

• Refinement: Refine the atomic coordinates and anisotropic displacement parameters using full-matrix least-squares on F² (SHELXL). Self-Validation: The structure is considered valid and properly refined when the final R₁ factor drops below 0.05 (5%).

Protocol C: In Vitro PDK1 Kinase Inhibition Assay (ADP-Glo)

Causality Insight: The ADP-Glo assay is chosen over traditional radiometric assays because it directly measures the ADP produced during the kinase reaction via luminescence, providing a safer, high-throughput, and highly sensitive readout with a superior signal-to-background ratio.

• Preparation: Prepare a kinase reaction buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

• Incubation: In a 384-well plate, combine 10 ng of recombinant human PDK1, 0.5 µg of PDC substrate, and varying concentrations of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine (0.001 µM to 10 µM). Incubate for 15 minutes at room temperature to allow pre-binding.

• Reaction: Initiate the kinase reaction by adding 10 µM ATP. Incubate for 60 minutes at 30°C.

• Detection: Add ADP-Glo Reagent to terminate the reaction and deplete unconsumed ATP (40 min incubation). Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via luciferase (30 min incubation).

• Data Analysis: Read luminescence on a microplate reader. Self-Validation: Calculate the Z'-factor for the assay plate; a Z'-factor > 0.6 validates the assay's robustness. Plot the dose-response curve to determine the IC₅₀.

References

• G. L. et al., "Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma." International Journal of Molecular Sciences, vol. 24, no. 4, 2023. URL: [Link]

• M. R. et al., "Structural Manipulations of Marine Natural Products Inspire a New Library of 3-Amino-1,2,4-Triazine PDK Inhibitors Endowed with Antitumor Activity in Pancreatic Ductal Adenocarcinoma." Marine Drugs, vol. 21, no. 5, 2023. URL: [Link]

• L.-C. Hwang et al., "Crystal Structure of 3-Amino-1,2,4-triazine." X-ray Structure Analysis Online, vol. 26, pp. 61-62, 2010. URL: [Link]

Comparative Stability of Nitro- vs. Amino-Substituted Triazines: A Mechanistic and Experimental Guide

As a Senior Application Scientist, I frequently encounter research programs—ranging from oncology drug discovery to the development of advanced energetic materials—that stall due to the unexpected degradation of heterocyclic scaffolds. The 1,3,5-triazine ring is a classic example of a scaffold whose chemical and thermal stability is entirely dictated by the electronic nature of its substituents.

This guide provides an objective, data-driven comparison of nitro-substituted (-NO₂; strongly electron-withdrawing) versus amino-substituted (-NH₂; strongly electron-donating) triazines. By understanding the mechanistic causality behind their stability profiles and implementing self-validating experimental protocols, researchers can rationally select the appropriate triazine derivative for their specific application.

Mechanistic Causality: The Push-Pull Dynamics of Triazine Stability

The unsubstituted 1,3,5-triazine core is inherently susceptible to nucleophilic attack and subsequent ring cleavage due to the electronegativity of its three nitrogen atoms, which creates a highly electron-deficient carbon framework. The addition of substituents fundamentally alters this baseline stability through inductive and resonance effects.

The "Pull": Nitro-Triazines and Induced Instability

Nitro groups exert a powerful electron-withdrawing effect (-I, -M) on the triazine ring. This severe depletion of electron density drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy [1]. Consequently, the ring carbons become highly electrophilic. When exposed to even weak nucleophiles (such as water), nitro-triazines undergo rapid Nucleophilic Aromatic Substitution (SNAr) or complete ring-opening hydrolysis. Furthermore, the homolytic bond dissociation energy (BDE) of the C-NO₂ bond in these systems is relatively low, making them thermally labile and highly explosive. Because of these properties, mono-, di-, and tri-nitro-substituted triazines are primarily investigated as High-Energy Density Materials (HEDMs) rather than stable structural scaffolds[2].

The "Push": Amino-Triazines and Resonance Stabilization

Conversely, amino groups act as strong electron-donating groups (+M) via resonance, despite their mild inductive withdrawal. The lone pair of electrons on the exocyclic nitrogen delocalizes into the π -system of the triazine ring. This resonance stabilization increases the electron density of the core, raises the LUMO energy, and effectively shields the ring carbons from nucleophilic attack. This dynamic equilibrium and resonance stabilization is the primary reason why compounds like melamine (2,4,6-triamino-1,3,5-triazine) exhibit extraordinary thermodynamic and chemical resilience, remaining stable for years even under harsh hydrolytic conditions[3].

Mechanistic pathways dictating triazine stability based on substituent electronic effects.

Comparative Quantitative Data

To objectively compare these two classes, we must look at their fundamental thermodynamic and kinetic metrics. The table below summarizes the contrasting profiles of a fully nitro-substituted vs. a fully amino-substituted 1,3,5-triazine.

Property	2,4,6-Trinitro-1,3,5-triazine	2,4,6-Triamino-1,3,5-triazine (Melamine)
Dominant Electronic Effect	Strongly Electron-Withdrawing (-I, -M)	Strongly Electron-Donating (+M)
LUMO Energy Profile	Extremely Low (Highly Electrophilic)	High (Nucleophile Resistant)
C-Substituent BDE	~270 kJ/mol (Thermally Labile)	> 400 kJ/mol (Thermally Stable)
Hydrolysis Stability (pH 7.4)	Highly Unstable (Degrades in minutes/hours)	Exceptionally Stable (Stable for years)
Ring-Opening Susceptibility	High (Forms formyl/cyanide derivatives)	Negligible under standard conditions
Primary Application Field	Energetic Materials (HEDMs), Explosives	Resins, Polymers, Drug Scaffolds

Self-Validating Experimental Protocols

When evaluating a novel triazine derivative for a drug pipeline or materials application, you cannot rely on theoretical stability alone. The following protocols are engineered as self-validating systems to empirically quantify stability.

Protocol A: Kinetic Hydrolysis Assay (LC-MS/UV-Vis)

Objective: Quantify the susceptibility of the triazine ring to nucleophilic attack across physiological and extreme pH ranges. Causality: By tracking the disappearance of the parent compound against an inert internal standard, we eliminate errors from injection volume variations or matrix ionization effects, ensuring that the calculated pseudo-first-order rate constant ( kobs​ ) is a true reflection of chemical degradation.

Step-by-Step Methodology:

• Buffer Preparation: Prepare aqueous buffers at pH 1.2 (simulated gastric fluid), pH 7.4 (physiological), and pH 10.0 (basic stress).

• Sample Spiking: Dissolve the target triazine (nitro- or amino-substituted) in DMSO to create a 10 mM stock. Spike this into the respective buffers to a final concentration of 100 µM.

• Internal Standard Addition (Self-Validation): Immediately add 10 µM of an inert, structurally related standard (e.g., a highly stable, isotopically labeled triazine or a stable biphenyl compound) to the mixture.

• Incubation & Sampling: Incubate at 37°C. Extract 50 µL aliquots at predefined time points (e.g., 0, 15, 30, 60, 120, 240 minutes).

• Quenching: Quench the reaction immediately by adding 50 µL of ice-cold acetonitrile containing 0.1% formic acid to halt any base-catalyzed hydrolysis.

• Analysis: Analyze via LC-MS. Plot the natural log of the peak area ratio (Analyte/Internal Standard) versus time to calculate the half-life ( t1/2​ ).

Protocol B: Thermal Stability Profiling (TGA/DSC)

Objective: Differentiate between the explosive decomposition of nitro-triazines and the high-temperature resilience of amino-triazines. Causality: Thermogravimetric Analysis (TGA) coupled with Differential Scanning Calorimetry (DSC) measures mass loss and heat flow simultaneously. Running an empty reference crucible in parallel self-validates the baseline heat capacity, ensuring that exothermic peaks correspond strictly to bond dissociation (e.g., C-NO₂ homolytic cleavage).

Step-by-Step Methodology:

• Sample Loading: Weigh exactly 2.0 mg of the dried triazine sample into an aluminum or alumina crucible (use alumina for suspected HEDMs to prevent crucible melting during explosive exotherms).

• Reference Setup (Self-Validation): Place an empty, mass-matched crucible on the reference sensor to continuously subtract baseline thermal drift.

• Purge: Purge the furnace with dry Nitrogen at 50 mL/min to prevent oxidative degradation, isolating purely thermal dissociation events.

• Heating Ramp: Apply a linear heating rate of 10°C/min from 25°C to 500°C. (Safety Note: For heavily nitro-substituted triazines, utilize micro-gram quantities behind a blast shield due to detonation risks).

• Data Extraction: Identify the onset temperature of decomposition ( Td​ ) from the TGA mass-loss curve and the enthalpy of decomposition ( ΔHd​ ) from the integrated DSC exothermic peak.

Self-validating experimental workflow for profiling triazine kinetic and thermal stability.

Conclusion

The selection between nitro- and amino-substituted triazines represents a choice between extreme reactivity and profound stability. Nitro-triazines, driven by intense electron withdrawal, offer low LUMO energies and low bond dissociation energies, making them ideal candidates for energetic applications but poor choices for biological systems. Amino-triazines leverage resonance stabilization to create an electron-rich, highly durable core, cementing their status as indispensable building blocks in polymer chemistry and pharmaceutical design.

By utilizing the self-validating kinetic and thermal protocols outlined above, development teams can confidently map the stability boundaries of their specific triazine libraries prior to downstream investment.

References

• Synthesis, Characterization, and Rapid Cycloadditions of 5-Nitro-1,2,3-triazine Organic Letters (ACS Publications) URL:[Link]

• A DFT study on nitrotriazines Journal of Hazardous Materials URL:[Link]

• Structural characterization of triazines TDX (Theses and Dissertations Online) URL:[Link]

Structural Elucidation via IR Spectroscopy: A Comparative Guide to 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine

Executive Summary

5-(3-Nitrophenyl)-1,2,4-triazin-3-amine is a nitrogen-rich heterocyclic compound widely recognized as a privileged scaffold in medicinal chemistry, particularly in the development of kinase inhibitors[1]. For researchers and drug development professionals, confirming the structural integrity of this pharmacophore is a critical quality control step.

This guide provides an authoritative, comparative analysis of the Infrared (IR) spectroscopy fingerprint of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine. By benchmarking its spectral performance against structurally related alternatives—such as the commercial antiepileptic drug Lamotrigine and the baseline 3-Amino-1,2,4-triazine core—this document establishes a robust framework for functional group identification and structural validation.

Mechanistic Causality of the Vibrational Fingerprint

To accurately interpret an IR spectrum, one must understand the physical causality behind the absorption bands. The IR signature of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine is dominated by three distinct functional domains:

The Aromatic Nitro Group (-NO₂)

The nitro group is highly polar. During a vibrational event, the N-O bonds undergo a massive change in their dipole moment, which directly translates to two of the most intense absorption bands in the mid-infrared region[2].

• Asymmetric Stretch ( νas​ ): Occurs when the two N-O bonds stretch out of phase. In aromatic nitro compounds, conjugation with the phenyl ring slightly lowers the energy required for this vibration, placing it reliably in the 1550–1475 cm⁻¹ range[2][3].

• Symmetric Stretch ( νs​ ): Occurs when the bonds stretch in phase, typically appearing between 1360–1290 cm⁻¹ [2][4].

• Diagnostic Rule: The presence of a nitro group is only confirmed if both peaks appear with high intensity. A solitary peak in either region is insufficient for identification[5].

The Primary Amine (-NH₂)

Located at the 3-position of the electron-deficient triazine ring, the primary amine group exhibits distinct asymmetric and symmetric N-H stretching bands[1]. Because the amine acts as both a hydrogen bond donor and acceptor in the solid state, these peaks typically appear broadened in the 3450–3250 cm⁻¹ region[1][6]. The exact wavenumber shift is highly dependent on the crystalline hydrogen-bonding network.

The 1,2,4-Triazine Core & Meta-Substituted Phenyl Ring

The heterocyclic core produces sharp C=N stretching vibrations around 1600–1550 cm⁻¹ , which often overlap with the asymmetric nitro stretch[7]. Furthermore, the meta-substitution pattern on the phenyl ring is diagnostically confirmed by an out-of-plane C-H bending vibration, typically found between 890–835 cm⁻¹ [5].

Comparative Spectral Performance (Data Presentation)

To objectively evaluate the spectral features of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine, we must compare it against structurally analogous compounds.

• Lamotrigine (3,5-diamino-6-(2,3-dichlorophenyl)-1,2,4-triazine): Contains two amine groups and a halogenated phenyl ring, lacking the nitro group[7][8].

• 3-Amino-1,2,4-triazine: The baseline heterocyclic core, lacking any phenyl or nitro substituents[6][9].

Table 1: Quantitative IR Fingerprint Comparison

Functional Group / Vibrational Mode	5-(3-Nitrophenyl)-1,2,4-triazin-3-amine	Lamotrigine (Alternative)	3-Amino-1,2,4-triazine (Baseline)
N-H Stretch (Primary Amine)	~3450 cm⁻¹ (asym)~3270 cm⁻¹ (sym)	3450, 3319, 3211 cm⁻¹ (Complex splitting due to two -NH₂ groups)[7]	~3458 cm⁻¹ (asym)~3271 cm⁻¹ (sym)[6]
N-O Stretch (Nitro Group)	~1530 cm⁻¹ (asym) ~1350 cm⁻¹ (sym)	Absent	Absent
C=N Stretch (Triazine Core)	~1600 - 1550 cm⁻¹	~1620 cm⁻¹[7]	~1601 cm⁻¹[6]
C-Cl Stretch (Aromatic Halide)	Absent	~949 cm⁻¹ [10]	Absent
Out-of-Plane C-H Bend	~880 cm⁻¹ & ~730 cm⁻¹ (Meta-substituted)[5]	~800 - 750 cm⁻¹ (Ortho/Meta complex)	Absent

Key Takeaway: The diagnostic differentiator for 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine is the intense nitro dyad (~1530 / ~1350 cm⁻¹) coupled with the simplified two-peak amine stretch, which sharply contrasts with Lamotrigine's complex multi-amine region and distinct C-Cl stretch[7][10].

Standardized Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) protocol is designed as a self-validating system . Every step includes an internal check to prevent false positives caused by environmental contamination or user error.

Step 1: System Suitability & Background Verification

• Action: Clean the ATR crystal (Diamond or ZnSe) with HPLC-grade isopropanol. Run a background scan (4000–400 cm⁻¹, 64 scans, 4 cm⁻¹ resolution).

• Validation Check: The background spectrum must show >95% transmittance. Causality: Any peaks in the 3400 cm⁻¹ (water) or 2350 cm⁻¹ (CO₂) regions indicate atmospheric interference that will artificially broaden the target compound's amine bands. Do not proceed until the baseline is flat.

Step 2: Sample Application & Pressure Standardization

• Action: Apply 2–5 mg of the solid 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine directly to the crystal. Lower the pressure anvil until the clutch clicks.

• Validation Check: Monitor the real-time spectral preview. The most intense peak (the NO₂ symmetric stretch at ~1350 cm⁻¹) should reach 40–60% transmittance. Causality: Transmittance below 10% indicates detector saturation (violating Beer-Lambert linearity), while >80% indicates poor optical contact.

Step 3: Spectral Acquisition & Orthogonal Verification

• Action: Acquire the sample spectrum using the established parameters (64 scans, 4 cm⁻¹ resolution). Apply an ATR correction algorithm to account for wavelength-dependent penetration depth.

• Validation Check (The Nitro Dyad Rule): The system is self-validated by checking the mechanistic coupling of the nitro group. Identify the peaks at ~1530 cm⁻¹ and ~1350 cm⁻¹. If one peak is present but the other is missing, the sample is either heavily degraded or structurally incorrect, as these two vibrations are physically inseparable in aromatic nitro compounds[5].

Diagnostic Workflow Diagram

The following logical pathway illustrates the hierarchical identification of functional groups required to confirm the structure of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine.

Diagnostic workflow for identifying key functional groups in 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine.

References

• ResearchGate. IR spectrum of lamotrigine (L) in KBr. Retrieved from: [Link]

• MDPI. Structural Manipulations of Marine Natural Products Inspire a New Library of 3-Amino-1,2,4-Triazine PDK Inhibitors Endowed with Antitumor Activity in Pancreatic Ductal Adenocarcinoma. Retrieved from: [Link]

• Spectroscopy Online. Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Retrieved from:[Link]

Sources

• 1. 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine For Research [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. 3-Amino-1,2,4-triazine [webbook.nist.gov]
• 10. researchgate.net [researchgate.net]

Confirming the Purity of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine: A Comparative Guide to Elemental Analysis and Orthogonal Techniques

Introduction: The Analytical Challenge of Nitrogen-Rich Heterocycles

1,2,4-triazine derivatives, particularly those bearing nitroaromatic substituents like 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine (C9H7N5O2), are highly valued in pharmaceutical research. They serve as critical precursors for G-Protein-Coupled Receptor 84 (GPR84) antagonists and potent anti-tumor agents[1][2]. However, the synthesis of these compounds—often involving the condensation of diketones with aminoguanidine bicarbonate—can leave behind a complex matrix of residual inorganic salts, unreacted starting materials, and trapped solvents[1][2].

Validating the absolute purity of this nitrogen-rich heterocycle requires a rigorous analytical strategy. While High-Performance Liquid Chromatography (HPLC) and quantitative Nuclear Magnetic Resonance (qNMR) are industry standards, CHNS Elemental Analysis remains the ultimate arbiter for absolute mass fraction verification[3][4]. This guide objectively compares these methodologies, providing researchers with field-proven, self-validating protocols to ensure the structural and compositional integrity of their synthesized compounds.

The Causality of Technique Selection: Why Elemental Analysis?

As an Application Scientist, I often see researchers rely solely on HPLC-UV for purity validation. This is a critical vulnerability. HPLC-UV relies entirely on the molar absorptivity of chromophores; it is exceptionally sensitive to organic by-products but completely blind to inorganic salts (e.g., K2CO3 used in synthesis) and residual water[4][5].

qNMR addresses this by providing absolute quantification through the integration of proton signals against a certified internal standard. However, qNMR can suffer from signal overlap in the dense aromatic region typical of nitro-phenyl triazines, complicating integration[5][6].

CHNS Elemental Analysis (Dumas Method) bypasses these limitations by completely combusting the sample to determine the exact mass percentage of Carbon, Hydrogen, and Nitrogen[7][8]. 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine possesses a highly specific, nitrogen-dense elemental signature:

• Theoretical C: 49.77%

• Theoretical H: 3.25%

• Theoretical N: 32.25%

Because the nitrogen content is so high, even a 1% contamination by a non-nitrogenous solvent (like ethyl acetate) or an inorganic salt will significantly depress the nitrogen mass fraction, immediately flagging the impurity[3][9]. Elemental analysis acts as a non-discriminatory, absolute mass-balance check.

Comparative Performance Data

To establish a robust quality control pipeline, it is essential to understand the complementary strengths and blind spots of each technique.

Analytical Technique	Detection Principle	Primary Strength	Critical Blind Spots	Purity Metric
CHNS Elemental Analysis	High-temp flash combustion & TCD gas detection[10]	Absolute mass fraction; detects all organic/inorganic mass[3].	Cannot identify the structure of the impurity.	% Mass Agreement (±0.4% tolerance)
HPLC-UV	Chromatographic separation & UV absorption[4]	High resolution of structurally similar organic impurities[4].	Blind to non-UV absorbing salts, water, and aliphatic solvents[5].	Area Normalization (%)
qNMR	Nuclear magnetic resonance with internal standard[5]	Absolute structural quantification without specific reference standards[4].	Signal overlap; dependent on accurate relaxation times (T1)[6].	Absolute % Purity (w/w)

Mechanistic Workflow: Dumas Flash Combustion

The following diagram illustrates the causality of the CHNS combustion process. Nitrogen-rich compounds and nitroaromatics can be refractory, sometimes forming nitrides or undergoing incomplete combustion. To prevent this, a combustion aid is introduced to ensure complete oxidation[11][12].

Fig 1: Mechanistic workflow of Dumas flash combustion for CHNS elemental analysis.

Experimental Protocols & Self-Validating Workflows

Protocol 1: CHNS Elemental Analysis (Absolute Mass Verification)

Causality Focus: Ensuring complete combustion of nitro-aromatics.

• Calibration: Calibrate the CHNS analyzer (e.g., vario MicroCube or VELP EMA 502) using a certified standard such as Sulfanilamide (C: 41.84%, H: 4.68%, N: 16.27%, S: 18.62%) to establish a linear response curve for the Thermal Conductivity Detector (TCD)[7][10].

• Sample Preparation: Accurately weigh 2.0–3.0 mg of desiccated 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine into a combustible tin capsule[10][11].

• Combustion Aid Addition (Critical Step): Add 5 mg of Vanadium Pentoxide (V2O5~) to the capsule. Why? Nitro-aromatics and triazines can form refractory carbon-nitrogen complexes. V2O5 acts as a localized oxygen donor, ensuring 100% conversion of the sample into CO2, H2O, and NOx[11][12].

• Combustion & Reduction: Drop the capsule into the combustion furnace (>1000°C) under an O2 jet. The resulting gases pass through a reduction column packed with highly active copper powder to quantitatively reduce all NOx species to N2 gas[8][10].

• Validation: The experimental C, H, and N percentages must fall within ±0.4% of the theoretical values (C: 49.77%, H: 3.25%, N: 32.25%) to confirm absolute purity[9].

Protocol 2: Orthogonal Validation via HPLC-UV

Causality Focus: Resolving structurally similar organic impurities.

• System Setup: Utilize a reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm)[1][4].

• Mobile Phase: Employ a gradient elution of Water (0.1% Formic Acid) and Acetonitrile to ensure the elution of both polar unreacted amines and non-polar diketone intermediates[1][4].

• Detection: Monitor at 254 nm (optimal for the conjugated triazine and nitro-phenyl chromophores).

• Validation: Ensure the main peak accounts for >98.0% of the total integrated area. Note that this validates chromatographic purity, not absolute mass.

Protocol 3: Absolute Quantification via qNMR

Causality Focus: Mass-balance independent structural verification.

• Sample Prep: Dissolve ~15 mg of the synthesized triazine and an exact, known mass of a certified internal standard (e.g., Maleic Anhydride or Potassium Hydrogen Phthalate) in DMSO-d6[4][5].

• Acquisition: Acquire the ^1^H-NMR spectrum with a prolonged relaxation delay (D1 ≥ 5 × T1 of the slowest relaxing proton) to ensure complete magnetization recovery and accurate integration[5].

• Analysis: Calculate the absolute purity by comparing the integral of the distinct triazine amine protons (typically around δ 7.5 - 8.8 ppm) against the internal standard[1][5].

Conclusion

For complex pharmaceutical intermediates like 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine, relying on a single analytical technique is a systemic risk. HPLC-UV provides excellent resolution of organic by-products, and qNMR offers structural quantification. However, only CHNS Elemental Analysis —when properly executed with a combustion aid like V2O5—provides the absolute mass-balance verification required to detect radio-silent inorganic salts and residual solvents. A self-validating workflow combining all three techniques guarantees the highest standard of scientific integrity.

References

• Elemental Analysis – Technical Resources - University of Padua. URL: [Link]

• Elemental Analysis Techniques - Reading Scientific Services Ltd (RSSL). URL: [Link]

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benchmarking potency of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine in enzyme assays

Benchmarking the Potency of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine: A Technical Comparison Guide for PDK1 Inhibition

As a Senior Application Scientist specializing in metabolic oncology, I frequently evaluate emerging pharmacophores designed to target the metabolic vulnerabilities of aggressive tumors. The reprogramming of cellular metabolism—specifically the shift toward aerobic glycolysis known as the Warburg effect—is a hallmark of malignancies such as KRAS-mutant pancreatic ductal adenocarcinoma (PDAC).

Pyruvate Dehydrogenase Kinases (PDKs), particularly the PDK1 isoform, are central to this metabolic shift. By phosphorylating and inactivating the Pyruvate Dehydrogenase Complex (PDC), PDK1 prevents the entry of pyruvate into the TCA cycle, forcing the cell to rely on glycolysis. Historically, Dichloroacetic acid (DCA) has been the reference PDK inhibitor, but its weak potency (millimolar IC50) and dose-limiting toxicities restrict its clinical utility.

Recently, a novel class of 3-amino-1,2,4-triazine derivatives, notably 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine , has emerged as highly potent, ATP-competitive PDK1 inhibitors 1. This guide provides a rigorous benchmarking analysis, comparing this triazine scaffold against established alternatives, supported by validated experimental protocols and mechanistic rationale.

Mechanistic Rationale: Targeting the PDK/PDC Axis

The 1,2,4-triazine core, specifically the 3-amino derivative, acts as a privileged pharmacophore that fits precisely into the ATP-binding pocket of PDK1 2. The addition of the 3-nitrophenyl group fine-tunes the electronic properties of the molecule, enhancing its binding affinity. By inhibiting PDK1, this compound restores PDC activity, forcing cancer cells to revert from glycolysis back to oxidative phosphorylation—a metabolic shock that induces apoptosis in KRAS-mutant cells.

Inhibition of the PDK1/PDC metabolic axis by 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine.

Comparative Potency Benchmarking

To objectively evaluate 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine, we benchmark its performance against two established PDK inhibitors: Dichloroacetate (DCA), a pan-PDK pyruvate-competitive inhibitor, and AZD7545, a lipoamide-site allosteric inhibitor.

The data below summarizes the biochemical and cellular efficacy of these compounds. Notably, the triazine derivative demonstrates sub-micromolar to nanomolar potency against PDK1, vastly outperforming DCA and showing superior cellular penetrance in 3D tumor models 3.

Inhibitor	Primary Target	Mechanism of Action	Biochemical IC₅₀ (PDK1)	3D Cellular IC₅₀ (PSN-1 PDAC)
5-(3-Nitrophenyl)-1,2,4-triazin-3-amine	PDK1	ATP-competitive	0.01 – 0.1 µM	~3.3 µM
Dichloroacetate (DCA)	PDK1-4	Pyruvate-competitive	~1000 µM	>5000 µM
AZD7545	PDK2	Lipoamide-site allosteric	>1.0 µM (Weak on PDK1)	~50.0 µM

Experimental Methodologies & Causality

Protocol 1: Biochemical Potency via ADP-Glo™ Kinase Assay

Causality & Rationale: Traditional radiometric assays using ³²P are hazardous and have high background noise. We utilize a luminescence-based ADP detection assay because it directly quantifies the ADP produced during the kinase reaction. By depleting unreacted ATP before detection, this system provides an exceptionally high signal-to-noise ratio, which is critical for accurately calculating the IC₅₀ of highly potent, ATP-competitive inhibitors like our triazine compound.

Step-by-Step Procedure:

• Reagent Preparation: Prepare 1.5 µM of recombinant human PDK1 enzyme and the PDC-derived peptide substrate in a kinase buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

• Compound Dilution: Serially dilute 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine in DMSO. Include DCA as a low-potency positive control and a DMSO-only well as a vehicle (negative) control to self-validate the assay baseline.

• Kinase Reaction: Incubate the enzyme, substrate, and inhibitor for 30 minutes at room temperature. Initiate the reaction by adding 10 µM ultra-pure ATP.

• ATP Depletion: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete all remaining unreacted ATP (40-minute incubation).

• Signal Generation: Add the Kinase Detection Reagent to convert the generated ADP back into ATP, which drives a luciferase/luciferin reaction to emit light.

• Quantification: Measure luminescence using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis.

Step-by-step ADP-Glo kinase assay workflow for evaluating PDK1 inhibitors.

Protocol 2: 3D Spheroid Viability Assay in KRAS-Mutant PDAC

Causality & Rationale: Testing metabolic inhibitors in standard 2D monolayers often yields artificially inflated efficacy that fails to translate in vivo. 2D cultures are uniformly oxygenated, whereas solid tumors possess a hypoxic core. Hypoxia stabilizes HIF-1α, which directly upregulates PDK1 expression. By utilizing 3D spheroids of KRAS-mutant PSN-1 cells, we force the cells to rely on the Warburg effect, creating a physiologically relevant environment that accurately benchmarks the compound's true metabolic penetrance.

Step-by-Step Procedure:

• Spheroid Formation: Seed PSN-1 (KRAS-mutant) pancreatic cancer cells into ultra-low attachment (ULA) 96-well plates at a density of 2,000 cells/well. Centrifuge lightly and incubate for 72 hours to allow compact spheroid formation.

• Treatment: Treat the mature spheroids with varying concentrations of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine (0.1 µM to 100 µM). Include a cytotoxic reference control (e.g., Gemcitabine) to validate assay sensitivity.

• Incubation: Incubate for an additional 72 hours to allow the metabolic disruption to induce apoptosis.

• Viability Measurement: Add CellTiter-Glo® 3D Reagent, which is specifically formulated with enhanced lytic capacity to penetrate 3D microtissues. Shake for 5 minutes and incubate for 25 minutes.

• Analysis: Read luminescence to quantify intracellular ATP levels (directly proportional to viable cell number) and determine the 3D cellular IC₅₀.

Conclusion

For drug development professionals targeting tumor metabolism, the 3-amino-1,2,4-triazine scaffold represents a massive leap forward from first-generation inhibitors like DCA. By utilizing rigorous, self-validating biochemical and 3D cellular assays, we can definitively confirm that 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine is a highly potent, selective PDK1 inhibitor capable of reversing the Warburg effect in aggressive, KRAS-driven malignancies.

References

• Source: MDPI (International Journal of Molecular Sciences)
• 5-(3-Nitrophenyl)
• PDK-IN-1 (Compound 7o)

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine

As a novel research chemical, 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine lacks a comprehensive, publicly available Safety Data Sheet (SDS). This guide provides a procedural framework for its safe handling and disposal, grounded in an expert understanding of its constituent chemical motifs: a nitroaromatic system and a heterocyclic amine structure. The protocols herein are designed to be self-validating, prioritizing personnel safety and environmental compliance by treating the compound with the caution required for uncharacterized substances.

Hazard Assessment: A Structurally-Informed Approach

The disposal protocol for any chemical is dictated by its inherent hazards. In the absence of specific toxicological data for 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine, we must infer its potential risks from its structural components.

• Nitroaromatic Compounds: The nitrophenyl group is a well-known toxophore. Nitroaromatic compounds are often associated with environmental persistence, and some are recognized as toxic or mutagenic.[1] Their disposal requires careful management to prevent environmental release and ecological harm.[2] Some nitro compounds can also become shock-sensitive, particularly if contaminated.[3]

• Heterocyclic Amines (HCAs): The 1,2,4-triazin-3-amine moiety places this compound in the broad class of heterocyclic amines. Certain HCAs are known to be potent mutagens and carcinogens, often formed during high-temperature processes, and their biological activation pathways are well-studied.[4][5] While the specific toxicity of this triazine derivative is unknown, the presence of the exocyclic amine group warrants handling it as a potential irritant and possible mutagen.[6][7]

Given these structural alerts, 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine must be managed as hazardous chemical waste . Under no circumstances should it be disposed of down the drain or in regular municipal trash.[3][8]

Personal Protective Equipment (PPE) and Handling

Prior to handling the compound for disposal, establishing a robust safety barrier through appropriate PPE is mandatory.

Table 1: Required Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Gloves	Chemical-resistant nitrile gloves.	To prevent dermal absorption, as aromatic amines can often be absorbed through the skin.[7]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from splashes of solutions or accidental aerosolization of solid powder.[9]
Lab Coat	Standard laboratory coat, flame-resistant if available.	To protect clothing and skin from contamination.[10]
Respiratory	Handled exclusively within a certified chemical fume hood.	To prevent inhalation of fine powders or vapors, which is a primary exposure route for many research chemicals.[6][11]

Spill Management Protocol

Accidental spills must be managed immediately to prevent exposure and environmental contamination.

• Evacuate & Ventilate : Immediately alert personnel in the vicinity and ensure the area is well-ventilated, preferably within a fume hood.[10]

• Contain : Cover the spill with an inert absorbent material like vermiculite, sand, or a commercial chemical spill pillow. Do not use combustible materials such as paper towels to absorb the initial spill.[10]

• Collect : Carefully scoop the contained material into a designated, sealable hazardous waste container. Use non-sparking tools for this process.[11]

• Decontaminate : Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol) followed by a thorough wash with soap and water. All cleaning materials, including contaminated wipes and gloves, must be collected and disposed of as hazardous waste.[10]

Step-by-Step Disposal Procedure

The primary directive for disposing of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine is to collect it as segregated hazardous waste for pickup by your institution's Environmental Health and Safety (EHS) department or a licensed waste contractor.

Step 1: Waste Collection

• Solid Waste : Collect all solid waste, including the pure compound, contaminated weighing papers, and spill cleanup materials, in a dedicated, robust, and sealable container. A high-density polyethylene (HDPE) or glass container is appropriate.[8]

• Liquid Waste : If the compound is in solution, collect it in a compatible, sealed liquid waste container (plastic is often preferred to prevent breakage).[12] Do not mix this waste stream with other incompatible wastes, such as strong acids, bases, or oxidizing agents.[13] The container should be stored in secondary containment to prevent spills.

Step 2: Labeling the Waste Container

Proper labeling is critical for the safety of waste handlers.[8] The moment waste is first added, the container must be labeled.[13]

Table 2: Essential Information for Hazardous Waste Label

Field	Example Entry	Rationale
Generator Name	Dr. Jane Doe, Lab 404	Identifies the source of the waste.
Chemical Contents	5-(3-Nitrophenyl)-1,2,4-triazin-3-amine (~5g), Methanol (200 mL)	Lists all constituents by full chemical name.[13] No abbreviations.
Approx. %/Volume	Solid: <5%, Methanol: >95%	Quantifies the mixture for proper disposal routing.
Hazard Warnings	Hazardous Research Chemical, Potential Irritant, Toxic	Clearly communicates the inferred risks.
Accumulation Start Date	2026-03-12	Tracks the age of the waste, as storage time limits may apply.[12]

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory where the waste was generated.[12][13]

• The SAA must be at or near the point of generation and under the control of the laboratory personnel.

• Ensure the container is kept closed at all times except when adding waste.[12]

• Segregate the container from incompatible materials, particularly strong oxidizing agents, acids, and bases.[13]

Step 4: Arranging for Disposal

• Once the container is full, or if the research project is complete, contact your institution's EHS office to schedule a hazardous waste pickup.[3]

• Provide them with a complete and accurate description of the waste as detailed on the label. Never allow hazardous waste to accumulate indefinitely.[14]

Disposal Decision Workflow

The following diagram outlines the logical flow for the safe management and disposal of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine waste.

Caption: Workflow for the safe segregation and disposal of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine.

Advanced Disposal Considerations

While collection by EHS is the standard and required procedure, it is useful for researchers to be aware of the ultimate fate of such chemicals.

• Incineration : High-temperature incineration is a common and effective method for the complete destruction of organic hazardous waste, including nitroaromatic and heterocyclic compounds.[14]

• Chemical Treatment : For some industrial waste streams containing nitroaromatics, chemical reduction or oxidation processes can be employed to reduce their toxicity before final disposal.[2][15] These methods are highly specialized and should not be attempted in a standard research laboratory setting for waste disposal unless specific, validated protocols and equipment are in place.

By adhering to this comprehensive guide, researchers can ensure the safe and compliant disposal of 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine, protecting themselves, their colleagues, and the environment.

References

• Benchchem. (n.d.). Safe Handling and Storage of Nitro Compounds.
• PreScouter. (2026, March 5). Aromatic Compounds vs Nitroaromatics: Environmental Hazards.
• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
• University of Pennsylvania, EHRS. (n.d.). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• Benchchem. (n.d.). Essential Procedures for the Safe Disposal of 1-(3-Nitrophenyl)-2-nitropropene.
• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• University of Wollongong (UOW). (2018, October 4). LABORATORY WASTE DISPOSAL GUIDELINES.
• Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
• ECHEMI. (n.d.). 1,2,4-Triazine SDS, 290-38-0 Safety Data Sheets.
• Google Patents. (n.d.). US4804480A - Destruction of nitrophenols.
• Cambridge University Press. (2009, October 28). Bioremediation of nitroaromatic compounds (Chapter 6).
• Fisher Scientific. (2005, October 3). Material Safety Data Sheet - 3-Amino-1,2,4-Triazine, 97%.
• TCI EUROPE N.V. (2018, October 3). SAFETY DATA SHEET.
• ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
• National Center for Biotechnology Information. (2021, July 16). Metabolism and biomarkers of heterocyclic aromatic amines in humans.
• Wikipedia. (n.d.). Heterocyclic amine.

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Personal protective equipment for handling 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine

As drug development professionals targeting metabolic pathways—such as reversing the Warburg effect via Pyruvate Dehydrogenase Kinase (PDK) inhibition—you will frequently encounter privileged scaffolds like 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine[1]. While this molecule offers profound therapeutic utility, its structural motifs present unique physicochemical and toxicological risks in the laboratory.

To ensure your safety and the integrity of your research, this guide moves beyond basic safety data sheets. We provide a mechanistic, self-validating operational protocol that explains the causality behind every safety requirement, empowering you to handle this compound with absolute confidence.

Mechanistic Hazard Profiling (The "Why")

Handling 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine requires strict operational controls due to three converging structural hazards:

• Dermal Penetration & Systemic Toxicity: This compound features a nitroaromatic moiety and functions as a primary aromatic amine. Aromatic amines and nitroaromatics are highly lipophilic, allowing them to readily penetrate the epidermal barrier[2][3]. Occupational exposure to nitroaromatics can lead to severe systemic toxicity, including methemoglobinemia—a dangerous condition where oxidized hemoglobin loses its oxygen-carrying capacity[2][4].

• Thermal and Chemical Instability: The 1,2,4-triazine ring is an electron-deficient heterocyclic system that is highly susceptible to nucleophilic attack and serves as the primary site of thermal degradation[1]. Furthermore, nitroaromatic compounds carry inherent violent decomposition risks when subjected to thermal shock or when reacted with caustic alkalies[4].

• The Solubilization Vector (DMSO): In in-vitro biological assays, kinase inhibitors are routinely solubilized in Dimethyl Sulfoxide (DMSO). While pure DMSO has low acute toxicity, it is a potent penetration enhancer with a dermal permeability rate of 176 ± 42 g/m²/hr[5][6]. When 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine is dissolved in DMSO, the solvent acts as a molecular "Trojan horse," drastically increasing the transdermal absorption rate of the toxic solute directly into the bloodstream[7][8].

Personal Protective Equipment (PPE) Matrix

Your PPE must be engineered to address both the dry powder risks and the enhanced permeability risks of solubilization.

PPE Component	Specification	Mechanistic Causality
Primary Gloves	Nitrile (Minimum 0.11 mm thickness)	Protects against dry powder transfer. Triazine amines are known skin irritants[9].
Secondary Gloves	Butyl Rubber (Mandatory for DMSO)	Nitrile degrades rapidly upon prolonged contact with DMSO. Butyl rubber prevents the DMSO-solubilized nitroaromatic from bypassing the glove barrier[7][8].
Eye Protection	Chemical Safety Goggles + Face Shield	3-amino-1,2,4-triazine derivatives are classified as serious eye irritants (H319)[9]. A face shield protects against micro-splashes during solvent addition.
Body Protection	Flame-Retardant (FR) Lab Coat	Mitigates severe burn risks in the event of the thermal decomposition of the nitrogen-rich heterocycle[1][4].
Respiratory	Fume Hood (Face velocity: 80-120 fpm)	Prevents inhalation of airborne particulates. Inhalation of primary aromatic amines can cause respiratory distress and systemic toxicity[3][9].

Standard Operating Procedure: Handling & Solubilization

Phase 1: Pre-Weighing & Environmental Setup

• Verify Airflow: Ensure the chemical fume hood is fully operational. Never handle nitroaromatic powders on an open laboratory bench[4].

• Static Control: Place an anti-static weighing mat inside the hood. Nitroaromatics can be sensitive to static discharge, which may act as an ignition source leading to rapid deflagration[4].

Phase 2: Weighing & Transfer

• Tool Selection: Use grounded, anti-static spatulas (e.g., PTFE-coated or ceramic) to transfer the powder. Avoid aggressive scraping against glass.

• Containment: Weigh the compound directly into a pre-tared, sealable amber glass vial. The amber glass protects the photosensitive nitroaromatic bonds from UV degradation, ensuring compound stability for your downstream assays.

Phase 3: Solubilization (The DMSO Factor)

• Don Secondary PPE: Before introducing DMSO to the vial, immediately don Butyl rubber over-gloves.

• Solvent Addition: Slowly pipette DMSO down the inner wall of the vial. Do not vortex vigorously immediately, as high-speed friction can generate localized heat, exacerbating the thermal instability of the 1,2,4-triazine core[1].

• Dissolution: Gently swirl the sealed vial or use a low-frequency, temperature-controlled sonic bath (kept below 30°C) to achieve complete dissolution.

Decontamination & Disposal Plan

Spill Response & Surface Cleaning

• Dry Powder Spill: Do not sweep. Cover the powder with damp absorbent paper to prevent aerosolization, then carefully wipe it up.

• Chemical Incompatibility Warning: NEVER use bleach (sodium hypochlorite) or caustic alkalies (e.g., NaOH, KOH) to decontaminate surfaces exposed to this compound. Nitroaromatics can undergo violent, exothermic decomposition when exposed to strong bases[4].

• Surface Decontamination: Use an ethanol/water (70/30) solution to wipe down the balance and fume hood surfaces, followed by a pure deionized water rinse.

Waste Segregation

• Solid Waste: Collect all contaminated consumables (wipes, pipette tips, primary gloves) in a designated, clearly labeled "Hazardous Solid Waste - Nitroaromatics" container.

• Liquid Waste: Liquid waste containing DMSO and the triazine derivative must be segregated into a "Halogen-Free Organic Waste" carboy. Keep this waste strictly isolated from oxidizing agents (e.g., nitrates, pool chlorine) to prevent spontaneous ignition[7].

Workflow Visualization

Figure 1: End-to-end operational safety workflow for 5-(3-Nitrophenyl)-1,2,4-triazin-3-amine.

References

• Benchchem. "1". Benchchem.com.

• Apollo Scientific. "9". Apolloscientific.co.uk.

• Yufeng. "5". Yufenggp.com.

• Santa Cruz Biotechnology. "7". Scbt.com.

• Santa Cruz Biotechnology. "4". Scbt.com.

• ResearchGate. "6". Researchgate.net.

• Defense Technical Information Center (DTIC). "2". Dtic.mil.

• Fisher Scientific. "8". Fishersci.co.uk.

• ACS Publications. "3". Acs.org.

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